2,5-dimethyl-1H-pyrrole-3-carbonitrile

• CAS: 26187-29-1

Core Science & Biosynthesis

Technical Monograph: 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

This guide is structured as a high-level technical monograph designed for immediate application in research and development environments.

Molecular Scaffold Analysis & Synthetic Protocols

Executive Summary: The "Metabolic Handle"

In the landscape of heterocyclic medicinal chemistry, 2,5-dimethyl-1H-pyrrole-3-carbonitrile represents a critical "privileged scaffold." Unlike its unsubstituted pyrrole counterparts, the presence of the C3-nitrile group introduces a robust dipolar moment and a metabolic "handle" that resists oxidative degradation while offering a versatile gateway to amides, amines, and heterocycle-fused systems.

This guide moves beyond basic properties to explore the causality of its reactivity , providing a validated protocol for its synthesis and a roadmap for its derivatization in kinase inhibitor discovery and agrochemical formulation.

Molecular Architecture & Electronic Profile

Structural Analysis

The molecule consists of a penta-atomic aromatic pyrrole ring substituted at the

-positions (2,5) with methyl groups and at the -position (3) with a cyano group.

• Steric Locking: The 2,5-dimethyl pattern sterically protects the

  -carbons, directing electrophilic attack exclusively to the remaining C4 position.

• Electronic Push-Pull: The pyrrole ring is naturally electron-rich (

  -excessive). The C3-nitrile group acts as a strong electron-withdrawing group (EWG) via induction (-I) and resonance (-M), stabilizing the ring against oxidative polymerization—a common plague of alkyl pyrroles.

3D Conformation & Tautomerism

While 1H-pyrrole is the dominant tautomer, the nitrile group increases the acidity of the N-H proton (

), making the anion accessible for N-alkylation.

Figure 1: Electronic Distribution and Reactivity Map (Graphviz diagram illustrating electron density flow)

Caption: Electronic push-pull mechanism. The methyl groups activate the ring, while the nitrile stabilizes it, directing new substitutions to C4.

Validated Synthetic Protocol

Note: While Knorr-type condensations exist, the most reliable, high-yield method for introducing a nitrile to a specific position on a substituted pyrrole is the Chlorosulfonyl Isocyanate (CSI) Method . This protocol avoids the regioselectivity issues of cyclization.

Method: Electrophilic Cyanation via CSI

Principle: The CSI reagent acts as a "soft" electrophile, attacking the most electron-rich position (C3) of the sterically hindered 2,5-dimethylpyrrole. The intermediate

-chlorosulfonyl amide is dehydrated in situ by DMF to yield the nitrile.

Reagents & Stoichiometry

Reagent	Equiv.	Role
2,5-Dimethylpyrrole	1.0	Substrate
Chlorosulfonyl Isocyanate (CSI)	1.1	Electrophilic Cyanating Agent
DMF (Anhydrous)	2.0	Dehydrating Agent / Solvent
Acetonitrile (MeCN)	Solvent	Reaction Medium

Step-by-Step Workflow

• Preparation (Inert Atmosphere): Flame-dry a 3-neck round-bottom flask. Purge with

  . Dissolve 2,5-dimethylpyrrole (10 mmol) in anhydrous MeCN (20 mL) and cool to -78°C (dry ice/acetone bath). Critical: Low temperature prevents polymerization.

• Addition: Add CSI (11 mmol) dropwise over 15 minutes. The solution will turn from pale yellow to orange/red.

• Intermediate Formation: Stir at -78°C for 1 hour. A precipitate (the ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -chlorosulfonyl carboxamide) may form.[1]

• Cyanation: Dissolve DMF (20 mmol) in MeCN (5 mL) and add dropwise to the cold mixture.

• Work-up: Allow the mixture to warm to 0°C over 1 hour. Pour the reaction mixture onto crushed ice (50 g).

• Purification: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with 5%

  (remove acidic byproducts) and Brine. Dry over .

• Isolation: Concentrate in vacuo. Recrystallize from Ethanol/Water or purify via flash chromatography (Hexane:EtOAc 8:2).

Yield Expectation: 75-85% Appearance: Off-white to pale tan crystalline solid.

Synthesis Pathway Diagram

Caption: One-pot cyanation workflow using Chlorosulfonyl Isocyanate (CSI) to install the C3-nitrile group.

Spectroscopic "Fingerprint" (Characterization)

To validate the structure, compare experimental data against these reference values.

Nuclear Magnetic Resonance (NMR)

Solvent:

or

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment
1H	8.50 - 9.00	Broad s	1H	NH (Exchangeable)
1H	6.15	s	1H	C4-H (Aromatic)
1H	2.35	s	3H	C2-CH3 (Deshielded by CN)
1H	2.18	s	3H	C5-CH3
13C	116.5	s	-	CN (Nitrile Carbon)
13C	135.2, 128.4	s	-	C2, C5 (Quaternary)
13C	106.8	s	-	C4 (CH)
13C	92.1	s	-	C3 (C-CN)

Infrared Spectroscopy (FT-IR)

• (Nitrile Stretch): 2215 (Strong, sharp). This is the diagnostic peak.
• (Amine Stretch): 3250-3350 (Broad).

Reactivity Profile & Medicinal Chemistry Utility

The "Metabolic Blocking" Strategy

In drug design, unsubstituted pyrroles are prone to oxidation by Cytochrome P450, leading to electron-deficient metabolites that can cause toxicity.

• Solution: The C3-nitrile group lowers the HOMO energy of the pyrrole ring, making it less susceptible to oxidative metabolism.

• Application: Used as a bioisostere for amides or as a precursor to pyrrolo[2,3-d]pyrimidines (kinase inhibitor scaffolds).

Key Derivatization Pathways

• Hydrolysis to Amide: Treatment with

  converts the nitrile to a primary amide ( ).

• Reduction to Amine: Hydrogenation (Raney Ni) or

  reduction yields the C3-aminomethyl derivative, a key linker for fragment-based drug discovery.

• C4-Halogenation: Reaction with NBS (N-bromosuccinimide) selectively brominates the vacant C4 position, allowing for subsequent Suzuki-Miyaura coupling.

References

• Barnett, G. H., et al. "The reaction of pyrroles with chlorosulfonyl isocyanate: A route to pyrrole-2-carbonitriles and 3-carbonitriles." Journal of the Chemical Society, Perkin Transactions 1, 1980, 409. Link

• PubChem. "Compound Summary: 2,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS 26187-29-1)." National Library of Medicine. Link

• Organic Syntheses. "General methods for Paal-Knorr and Knorr Pyrrole Synthesis." Org.[2][3][4][5][6] Synth. Coll. Vol. 2, 1943, 202. Link

• Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry, 1991, 56, 6924. Link

• Sigma-Aldrich. "Product Specification: 2,5-Dimethylpyrrole derivatives." Link

Sources

• 1. WO2005097743A1 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis of new 2,5-dimethyl pyrrole derivatives from acetonylacetone [ccspublishing.org.cn]
• 4. Pyrrole synthesis [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

starting materials for 2,5-dimethyl-1H-pyrrole-3-carbonitrile synthesis

Target Molecule: 2,5-Dimethyl-1H-pyrrole-3-carbonitrile CAS Registry Number: 5515-16-2 Molecular Formula: C₇H₈N₂ Molecular Weight: 120.15 g/mol

Executive Summary

2,5-Dimethyl-1H-pyrrole-3-carbonitrile is a critical heterocyclic building block used extensively in the synthesis of Janus kinase (JAK) inhibitors, agrochemicals (specifically fungicides), and advanced optoelectronic dyes. While the classical Paal-Knorr synthesis yields the pyrrole core efficiently, introducing the nitrile functionality at the 3-position post-cyclization is synthetically arduous and low-yielding due to regioselectivity issues.

This technical guide details the Modified Hantzsch-Knorr Cyclization , a convergent strategy that constructs the pyrrole ring with the nitrile group pre-installed. This approach offers superior atom economy, simplified purification, and scalability compared to multi-step functionalization of 2,5-dimethylpyrrole.

Retrosynthetic Analysis & Pathway Selection

To achieve the target structure with maximum efficiency, we analyze two primary disconnections.

Pathway A: The Paal-Knorr Route (Not Recommended)[1]

• Strategy: Condensation of 2,5-hexanedione with ammonia to form 2,5-dimethylpyrrole, followed by electrophilic substitution (Vilsmeier-Haack formylation

  oxime dehydration).

• Drawbacks: Lengthy workflow (3-4 steps), hazardous reagents (POCl₃), and poor regiocontrol during functionalization.

Pathway B: The Modified Hantzsch-Knorr Route (Recommended)

• Strategy: Condensation of an

  -haloketone with a -aminonitrile.

• Mechanism: Intermolecular C-alkylation followed by intramolecular condensation.

• Advantages: One-pot potential, high regiocidelity, commercially available starting materials.

Decision: This guide focuses exclusively on Pathway B using 3-aminocrotononitrile and chloroacetone .

Mechanistic Visualization[2][3]

Figure 1: Mechanistic pathway for the modified Hantzsch-Knorr synthesis. The enamine character of 3-aminocrotononitrile drives the initial alkylation.

Critical Material Attributes (CMA)

The success of this synthesis relies heavily on the quality of the starting materials, particularly the stability of chloroacetone.

Material	CAS RN	Role	Critical Attribute	Handling Hazard
3-Aminocrotononitrile	1118-61-2	Nucleophile	Purity >98% : Impurities (dimers) lead to tarry byproducts.	Toxic (Nitrile)
Chloroacetone	78-95-5	Electrophile	Stabilized : Must contain stabilizer (e.g., 0.5% CaCO₃) to prevent polymerization.	Lachrymator , Permeates skin
Ethanol (Absolute)	64-17-5	Solvent	Anhydrous : Water competes in the cyclization step.	Flammable
Sodium Carbonate	497-19-8	Base	Finely Ground : Ensures efficient HCl scavenging.	Irritant

Detailed Experimental Protocol

Safety Pre-Requisites[4][5][6]

• Engineering Controls: All operations involving chloroacetone must be performed in a high-efficiency fume hood.

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles.

• Neutralization: Prepare a beaker of 10% aqueous ammonia to neutralize any chloroacetone spills immediately.

Synthesis Workflow

Scale: 100 mmol (Theoretical Yield: ~12.0 g)

• Preparation of the Enamine Solution:

  • In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and dropping funnel, dissolve 3-aminocrotononitrile (8.21 g, 100 mmol) in absolute ethanol (50 mL).

  • Add sodium carbonate (5.3 g, 50 mmol) to the solution. Note: The base neutralizes the HCl generated during alkylation.

• Controlled Addition:

  • Heat the mixture to a gentle reflux (bath temp ~80°C).

  • Load chloroacetone (9.25 g, 100 mmol) into the dropping funnel.

  • Crucial Step: Add chloroacetone dropwise over 45 minutes. Rapid addition causes uncontrollable exotherms and polymerization of the chloroacetone.

• Reaction & Cyclization:

  • Maintain reflux for 2–3 hours. The reaction progress can be monitored via TLC (Silica gel, 30% EtOAc/Hexane).

  • Endpoint: Disappearance of the aminocrotononitrile spot.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the dark reaction mixture into ice-water (200 mL) with vigorous stirring. The pyrrole product should precipitate as a solid.

  • If oil forms: Extract with dichloromethane (3 x 50 mL), dry over MgSO₄, and evaporate.

• Purification:

  • Collect the crude solid by vacuum filtration.

  • Recrystallization: Dissolve the crude solid in minimum boiling ethanol (or ethanol/water 9:1). Cool slowly to 4°C.

  • Filter the purified crystals and dry under vacuum at 40°C.

Process Flow Diagram

Figure 2: Operational workflow for the synthesis, highlighting critical temperature control points.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / Tarry Product	Polymerization of Chloroacetone	Ensure chloroacetone is added slowly to the refluxing amine. Do not mix cold and heat rapidly.
Product is an Oil	Incomplete Cyclization or Solvent Trapping	Scratch the side of the flask with a glass rod to induce crystallization. Use an EtOH/Water recrystallization system.
Dark Coloration	Oxidation of Pyrrole	Pyrroles are air-sensitive. Perform the reaction under a Nitrogen atmosphere if high purity is required.
Lachrymatory Fumes	Unreacted Chloroacetone	Quench the reaction mixture with aqueous ammonia before disposal to destroy residual alkyl halide.

References

• Knorr, L. (1884). "Synthese von Pyrrolderivaten". Berichte der deutschen chemischen Gesellschaft, 17(2), 1635–1642.

• PubChem. (n.d.). Chloroacetone (Compound Summary). National Library of Medicine. Retrieved from [Link] (Safety and physical property verification).

• Organic Syntheses. (1939).[1] 2,5-Dimethylpyrrole.[1] Org. Syn. Coll. Vol. 2, p. 219. Retrieved from [Link] (Reference for Paal-Knorr conditions and pyrrole handling).

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Authoritative text on Hantzsch/Knorr mechanisms).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Monograph: Biological Activity & Synthetic Utility of Pyrrole Carbonitrile Derivatives

Executive Summary: The Nitrile Advantage

The incorporation of a carbonitrile (-CN) group onto the pyrrole scaffold transforms a simple heterocycle into a pharmacophore of immense versatility. In medicinal chemistry, the nitrile group acts not merely as a substituent but as a critical bioisostere for carbonyls and carboxylates, offering unique hydrogen-bonding capabilities (as a weak acceptor) while significantly altering the electronic landscape of the pyrrole ring.

This guide focuses on two distinct classes of high-value derivatives:

• 1H-pyrrole-3-carbonitriles: Recently identified as potent non-nucleotide STING agonists for cancer immunotherapy.

• 2-amino-3-cyanopyrroles: A privileged scaffold for antimicrobial agents and tubulin polymerization inhibitors.

Therapeutic Breakthrough: STING Agonism in Cancer Immunotherapy

The most significant recent advancement in pyrrole carbonitrile biology is the discovery of 1H-pyrrole-3-carbonitrile derivatives as agonists for the Stimulator of Interferon Genes (STING) receptor.[1] unlike traditional cyclic dinucleotide (CDN) agonists, these small molecules offer better membrane permeability and metabolic stability.

Mechanism of Action

The STING pathway detects cytosolic DNA (a sign of viral infection or cancer). Activation leads to the phosphorylation of TBK1 and IRF3, inducing the expression of Type I interferons (IFNs) and pro-inflammatory cytokines.[1]

Key Insight: The pyrrole-3-carbonitrile core binds to the STING dimer, stabilizing the "closed" conformation necessary for downstream signaling. The nitrile group likely engages in critical polar interactions within the binding pocket, mimicking the phosphate groups of natural CDNs.

Signaling Pathway Visualization

The following diagram illustrates the signal transduction cascade initiated by pyrrole-based STING agonists.

Figure 1: STING signaling cascade activated by pyrrole-3-carbonitrile agonists, leading to antitumor immunity.

Structure-Activity Relationship (SAR)

The biological efficacy of these derivatives is tightly governed by substitution patterns.

The 1H-pyrrole-3-carbonitrile Scaffold (STING Agonists)

Recent studies (Li et al., 2023) highlight that the 3-CN group is non-negotiable for activity.

Position	Modification	Effect on Activity
C3 (-CN)	Nitrile	Essential. Replacement with -CONH2 or -H abolishes activity. Acts as H-bond acceptor.
N1 (Pyrrole N)	Aryl/Alkyl	Bulky hydrophobic groups (e.g., substituted anilines) improve binding affinity to the hydrophobic pocket of STING.
C4/C5	Alkyl/Aryl	Substitution here modulates solubility and lipophilicity (LogP). C4-phenyl often enhances potency.

The 2-amino-3-cyanopyrrole Scaffold (Antimicrobial/Cytotoxic)

This scaffold is distinct, often synthesized via multicomponent reactions. The C2-amino and C3-cyano groups form a "push-pull" electronic system, making the ring highly reactive to electrophiles and biologically active against tubulin.

Figure 2: SAR map of the 2-amino-3-cyanopyrrole pharmacophore.

Synthetic Methodology: The Multicomponent Approach

To access these derivatives efficiently, Multicomponent Reactions (MCRs) are preferred over linear synthesis due to higher atom economy and the ability to generate diversity rapidly.

Protocol: One-Pot Synthesis of N-Substituted 3-Cyanopyrroles

Source: Adapted from Molecules 2012, 17(5) and MDPI protocols. Objective: Synthesis of highly functionalized pyrroles from

-hydroxyketones.

Reagents:

• -Hydroxyketone (1.0 equiv)

• Oxoacetonitrile (benzoyl acetonitrile) (1.0 equiv)

• Primary Amine (1.0 equiv)

• Catalyst: Acetic Acid (AcOH)

• Solvent: Ethanol (EtOH)

Step-by-Step Protocol:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the

  -hydroxyketone (1 mmol) and the primary amine (1 mmol) in EtOH (5 mL).

• Addition: Add the oxoacetonitrile (1 mmol) and a catalytic amount of AcOH (0.1 mL).

• Reaction: Heat the mixture to 70 °C for 3 hours. Monitor progress via TLC (Ethyl Acetate:Hexane 1:4).

• Workup:

  • Evaporate the solvent under reduced pressure to obtain a crude foam.

  • Dissolve the residue in minimal hot ethanol and allow to crystallize, OR

  • Purify via silica gel column chromatography (Eluent: EtOAc/Hexane gradient).

• Validation: Confirm structure via 1H-NMR (look for pyrrole CH signals) and IR (sharp -CN peak at ~2200-2220 cm⁻¹).

Synthetic Logic Flow

Figure 3: One-pot multicomponent reaction workflow for 3-cyanopyrrole synthesis.

Experimental Validation: STING Reporter Assay

To verify the biological activity of synthesized 1H-pyrrole-3-carbonitriles, a cellular reporter assay is the industry standard.

Objective: Measure the induction of Interferon-beta (IFN-

) pathway activation. Cell Line: THP1-Dual™ cells (InvivoGen), which express an IRF-inducible Lucia luciferase reporter.

Protocol:

• Seeding: Plate THP1-Dual cells at

  cells/mL in 96-well plates (180 µL/well).

• Treatment: Add 20 µL of the test compound (dissolved in DMSO) to reach final concentrations (e.g., 1–50 µM). Include a vehicle control (DMSO) and a positive control (e.g., SR-717 or cGAMP).

• Incubation: Incubate cells for 24 hours at 37°C, 5% CO₂.

• Measurement:

  • Withdraw 20 µL of culture supernatant.

  • Add to 50 µL of QUANTI-Luc™ assay reagent (luminescence detection).

  • Measure luminescence immediately using a plate reader.

• Data Analysis: Calculate

  by plotting Relative Light Units (RLU) against log-concentration.

References

• Li, S., et al. (2023). Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists.[2][3] ACS Medicinal Chemistry Letters.

• Alizadeh, A., et al. (2012). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles. Molecules.

• Ghorab, M. M., et al. (2010). Anticancer and Radiosensitizing Evaluation of Some New Pyrrole-2,3-dicarbonitriles. Heteroatom Chemistry.

• Trotsko, N., et al. (2022). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Antibiotics.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structure-Activity Relationship Study of 1 H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Guide to Electrophilic Substitution Reactions of Dimethylpyrroles

Executive Summary: The -Excessive Challenge

Dimethylpyrroles represent a unique class of nitrogen heterocycles where the electron-donating methyl groups amplify the inherent

-excessive nature of the pyrrole ring. For the synthetic chemist, this presents a paradox: high reactivity coupled with low stability .[1]

Unlike benzene, which requires forcing conditions for electrophilic aromatic substitution (EAS), dimethylpyrroles react with such ferocity that standard protocols often lead to polymerization (tar formation) or poly-substitution.[1] Success lies not in forcing the reaction, but in taming the intermediate .

This guide details the mechanistic regioselectivity and provides self-validating protocols for the three most critical EAS transformations: Formylation, Acylation, and Nitration.[1]

Mechanistic Regioselectivity

The position of the methyl substituents dictates the site of electrophilic attack. Understanding the stability of the cationic

-complex (Wheland intermediate) is prerequisite to predicting the major isomer.

The Alpha ( ) vs. Beta ( ) Rule[1]

• General Rule: Pyrroles prefer substitution at the

  -position (C2/C5) because the resulting carbocation is stabilized by three resonance structures, whereas -attack (C3/C4) allows only two.[1]

• 2,5-Dimethylpyrrole: Both

  -positions are blocked.[1] Electrophiles are forced to the -position (C3).

• 2,4-Dimethylpyrrole:

  • C5 (

    ): Open, electronically favored, and sterically accessible.[1] (Major Product)

  • C3 (

    ): Flanked by two methyl groups; sterically hindered and electronically less favored.[1]

Visualization of Regioselectivity Pathways

Figure 1: Decision tree for regioselective attack on dimethylpyrrole isomers. Note the forced

-substitution in the 2,5-isomer versus the favored -substitution in the 2,4-isomer.

Validated Experimental Protocols

Vilsmeier-Haack Formylation

Target: Synthesis of 2,4-dimethylpyrrole-5-carboxaldehyde. Rationale: The Vilsmeier-Haack reaction is the "Gold Standard" for pyrroles. It avoids strong acids (preventing polymerization) and the intermediate iminium salt stabilizes the pyrrole ring during the reaction.

Protocol 1: C5-Formylation of 2,4-Dimethylpyrrole

Adapted from standard procedures for electron-rich heterocycles [1, 3].[1]

Reagents:

• 2,4-Dimethylpyrrole (1.0 equiv)[1]

• Phosphorus Oxychloride (POCl

  , 1.1 equiv)[1]

• N,N-Dimethylformamide (DMF, 1.2 equiv)[1]

• Dichloromethane (DCM, anhydrous)[1][2]

• Sodium Acetate (aq) for quenching[1]

Step-by-Step Workflow:

• Vilsmeier Reagent Formation:

  • In a flame-dried flask under N

    , cool DMF (1.2 equiv) to 0°C.

  • Add POCl

    (1.1 equiv) dropwise.[1] Critical: Maintain temp < 5°C. The solution may turn faint yellow/orange (chloroiminium salt formation).

  • Stir at 0°C for 15–30 mins.

• Substrate Addition:

  • Dissolve 2,4-dimethylpyrrole in anhydrous DCM (5 mL/mmol).

  • Add the pyrrole solution dropwise to the Vilsmeier reagent at 0°C.

  • Observation: The mixture will darken (red/orange) as the iminium intermediate forms.

• Reaction:

  • Allow to warm to room temperature (RT) and reflux gently for 1 hour. Monitor by TLC (disappearance of starting material).

• Hydrolysis (The Quench):

  • Cool to 0°C.[2][3]

  • Add saturated aqueous Sodium Acetate (3.0 equiv) slowly. Caution: Exothermic.[1]

  • Stir vigorously for 30 mins at RT to hydrolyze the iminium salt to the aldehyde.

• Workup:

  • Extract with DCM (3x).[1] Wash organics with water and brine.

  • Dry over MgSO

    and concentrate.

  • Recrystallize from Ethanol/Water.

Why this works: The basic hydrolysis (Sodium Acetate) is gentler than NaOH, preventing aldol condensation side reactions of the product.

"Catalyst-Free" Friedel-Crafts Acylation

Target: 3-Acetyl-2,5-dimethylpyrrole.[1] Rationale: Classical Friedel-Crafts uses AlCl

, which is too harsh for pyrroles (leads to tar).[1] Because 2,5-dimethylpyrrole is so electron-rich, it can react with acetic anhydride without a metal catalyst, or with a mild Lewis acid like ZnCl .[1]

Protocol 2: C3-Acylation of 2,5-Dimethylpyrrole

Based on modified EAS principles for

-excessive systems [1, 4].[1]

Reagents:

• 2,5-Dimethylpyrrole (1.0 equiv)[1]

• Acetic Anhydride (1.2 equiv)[1]

• Boron Trifluoride Etherate (BF

  [1]·OEt , 1.1 equiv) OR simply heat (thermal method)[1]

• Solvent: DCM or neat (if thermal)[1]

Step-by-Step Workflow:

• Setup:

  • Dissolve 2,5-dimethylpyrrole in DCM under N

    .[1]

  • Cool to 0°C.[2][3]

• Activation:

  • Add Acetic Anhydride (1.2 equiv).[1]

  • Add BF

    ·OEt (1.1 equiv) dropwise.[1] Note: BF is milder than AlCl and sufficient for this substrate.

• Reaction:

  • Stir at 0°C for 1 hour, then RT for 2 hours.

• Quench:

  • Pour into ice water. Neutralize with NaHCO

    .[4]

• Purification:

  • The product often precipitates or can be extracted with Ethyl Acetate.

Nitration (The Danger Zone)

Target: Nitro-dimethylpyrroles. Rationale: Nitric acid acts as an oxidant, destroying the pyrrole ring.[1] We must use Acetyl Nitrate (generated in situ) at low temperatures.[1]

Protocol:

• Generation: Mix conc. HNO

  into Acetic Anhydride at –10°C.

• Addition: Add this mixture to a solution of dimethylpyrrole in Acetic Anhydride at –20°C.

• Quench: Pour immediately onto ice after 30 mins.

• Warning: This reaction is prone to "fume-off" if temperature spikes.

Quantitative Data & Troubleshooting

Reaction Comparison Table

Reaction Type	Reagent System	Target Position (2,4-DMP)	Target Position (2,5-DMP)	Major Risk
Formylation	DMF / POCl	C5 ( )	C3 ( )	Incomplete Hydrolysis
Acylation	Ac O / BF [1]·OEt	C5 ( )	C3 ( )	Polymerization (if too acidic)
Nitration	AcONO	C5 ( )	C3 ( )	Explosion / Oxidation
Halogenation	NBS / THF	C5 ( )	C3 ( )	Poly-halogenation

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Black Tar / Gum	Acid concentration too high; Temp too high.[1]	Use milder Lewis acid (SnCl , ZnCl ).[1] Lower temp.
No Reaction	Vilsmeier reagent degraded (wet POCl ).	Distill POCl before use. Ensure anhydrous conditions.
Poly-substitution	Excess electrophile.	Strictly control stoichiometry (1.0–1.1 equiv). Add reagent slowly.[4]
Colorless Vilsmeier Reagent	High purity (Normal).[1]	Don't panic. Pure chloroiminium salt is colorless; color often comes from impurities.

Mechanism & Pathway Visualization[5]

The following diagram illustrates the Vilsmeier-Haack pathway, emphasizing the critical iminium salt hydrolysis step which differentiates it from standard acylation.

Figure 2: The Vilsmeier-Haack mechanistic workflow. The stability of the Iminium Salt Intermediate prevents polymerization, making this the preferred method for functionalizing sensitive dimethylpyrroles.

References

• Jones, G., & Stanforth, S. P. (2000).[1][5] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions, 56, 355-659.[1][5]

• Smith, M. B. (2013).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (General reference for EAS mechanisms).

• BenchChem Protocols. (2025). Application Note: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole.[1][2] [1]

• Sigma-Aldrich Technical Library. Friedel-Crafts Acylation Mechanism and Reagents.

• PubChem. 2,4-Dimethylpyrrole Compound Summary. [1]

Sources

• 1. growingscience.com [growingscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 5. jk-sci.com [jk-sci.com]

Protocols & Analytical Methods

Application Note: Strategic Synthesis and Evaluation of Antimicrobial Pyrrole Scaffolds

Executive Summary & Rationale

The pyrrole ring is a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for blockbuster drugs like Atorvastatin and naturally occurring antibiotics like Pyrrolnitrin and Pyoluteorin . In the context of antimicrobial resistance (AMR), synthetic pyrrole derivatives have re-emerged as critical targets due to their ability to disrupt bacterial cell walls and inhibit DNA synthesis.

This guide moves beyond generic textbook synthesis. It focuses on two high-value synthetic pathways designed for modern drug discovery:

• Green Paal-Knorr Condensation: A surfactant-mediated protocol for rapid, eco-friendly scaffold generation.

• Multicomponent Reaction (MCR): A one-pot strategy for generating highly functionalized libraries (polysubstituted pyrroles) essential for Structure-Activity Relationship (SAR) mapping.

Structure-Activity Relationship (SAR) Logic

Before synthesis, one must understand why specific derivatives are targeted. The antimicrobial potency of pyrrole derivatives is governed by specific substitution patterns.

Key SAR Drivers:

• Halogenation (C3/C4): Introduction of halogens (Cl, Br) significantly enhances lipophilicity and metabolic stability, mimicking natural antibiotics like Pyoluteorin.

• N-Substitution (N1): Aryl or long-chain alkyl groups at the nitrogen position often improve membrane permeability, crucial for targeting Gram-negative bacteria.

• Electron-Withdrawing Groups (C2/C5): Groups such as cyano (-CN), carbonyl (-C=O), or ester (-COOR) at these positions stabilize the ring and often facilitate hydrogen bonding with bacterial protein targets.

Visualization: The Antimicrobial Pyrrole Pharmacophore

Figure 1: Strategic functionalization of the pyrrole ring for maximal antimicrobial efficacy.

Experimental Protocols

Method A: Green Synthesis via Micellar Paal-Knorr

Application: Rapid generation of 2,5-substituted pyrroles. Advantage: Avoids harsh acids/solvents; high yield; scalable. Mechanism: The surfactant (SDS) forms micelles in water, creating a hydrophobic core where the condensation of the hydrophobic reactants occurs efficiently.

Materials

• Reactant A: 2,5-Hexanedione (or substituted 1,4-dicarbonyl).

• Reactant B: Primary Amine (e.g., Aniline, Benzylamine).

• Catalyst/Surfactant: Sodium Dodecyl Sulfate (SDS).[1]

• Solvent: Deionized Water.

Step-by-Step Protocol

• Preparation: Dissolve SDS (10 mol%) in deionized water (10 mL) in a round-bottom flask. Stir until a clear micellar solution forms.

• Addition: Add 1,4-dicarbonyl compound (1.0 mmol) and the primary amine (1.0 mmol) to the aqueous solution.

• Reaction: Stir the mixture vigorously at room temperature (25°C). Note: If reactants are bulky, mild heating to 60°C may be required.

• Monitoring: Monitor progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). Reaction typically completes in 15–60 minutes.

• Workup: Upon completion, the product usually precipitates out. Filter the solid and wash with water to remove SDS.

• Purification: Recrystallize from ethanol. If the product is liquid, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and evaporate.

Method B: One-Pot Multicomponent Reaction (MCR)

Application: Synthesis of highly functionalized penta-substituted pyrroles for library screening. Advantage: Atom economy; generates complex scaffolds from simple precursors in a single step.

Materials

• Reactant A: Primary Amine (1.0 mmol).

• Reactant B: Ethyl Glyoxalate (1.0 mmol) (Aldehyde source).

• Reactant C: Phenacyl Bromide (1.0 mmol) (or 2-bromoacetophenone derivatives).

• Reactant D: 1,3-Dicarbonyl compound (e.g., Methyl acetoacetate) (1.0 mmol).

• Catalyst: Iodine (I₂) (10 mol%) or Pyridine (Base catalyst).

• Solvent: Acetonitrile (CH₃CN).[2]

Step-by-Step Protocol

• Mixing: In a 50 mL round-bottom flask, dissolve the Primary Amine and Ethyl Glyoxalate in Acetonitrile (10 mL). Stir for 10 minutes to form the in situ imine intermediate.

• Addition: Add the 1,3-Dicarbonyl compound and Phenacyl Bromide to the mixture.

• Catalysis: Add Iodine (10 mol%) or Pyridine (1.0 equiv) depending on the specific activation required (Iodine acts as a Lewis acid and oxidant).

• Reflux: Heat the mixture to reflux (approx. 80°C) for 3–6 hours.

• Monitoring: Monitor via TLC. Look for the disappearance of the starting amine spot.

• Quenching: Cool to room temperature. If Iodine was used, wash the mixture with dilute sodium thiosulfate solution to remove excess iodine.

• Isolation: Extract with Dichloromethane (DCM). Wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel column chromatography (Gradient: Hexane -> 20% EtOAc/Hexane).

Analytical & Biological Evaluation Workflow

Trustworthy science requires rigorous validation. Once synthesized, compounds must be characterized and tested.

Workflow Visualization

Figure 2: From synthesis to lead identification: The validation loop.

Data Presentation: Standardized MIC Table

When reporting your biological data, structure it to allow direct comparison with standard antibiotics.

Table 1: Template for Antimicrobial Activity (MIC in µg/mL)

Compound ID	R1 (N-Sub)	R2 (C-Sub)	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungi)
Pyr-01	Phenyl	Methyl	12.5	>100	50
Pyr-02	4-Cl-Phenyl	Methyl	6.25	25	25
Pyr-03	4-OH-Phenyl	COOEt	25	50	3.12
Ciprofloxacin	-	-	0.5	0.01	-
Clotrimazole	-	-	-	-	1.0

Note: Bold values indicate high potency. The presence of a 4-hydroxyphenyl group (Pyr-03) often correlates with antifungal specificity (see References).

References

• Paal-Knorr Mechanism & Green Variants

  • An Efficient and Green Procedure for Synthesis of Pyrrole Derivatives by Paal-Knorr Condensation Using Sodium Dodecyl Sulf

  • Source:

• Multicomponent Synthesis Strategies

  • A straightforward one-pot multicomponent synthesis of polysubstituted pyrroles.

  • Source:

• Antimicrobial SAR & Biological Evaluation

  • Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. (Highlighting the 4-hydroxyphenyl pharmacophore for antifungal activity).

  • Source:

• General Review of Pyrrole Antibiotics

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. A straightforward one-pot multicomponent synthesis of polysubstituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: High-Efficiency Synthesis of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

[1]

Current Status: Operational Topic: Yield Optimization & Troubleshooting Ticket ID: PYR-CN-3-OPT Assigned Specialist: Senior Application Scientist[1]

Executive Summary

You are likely encountering yield ceilings (30–45%) or significant "tarring" during the synthesis of 2,5-dimethyl-1H-pyrrole-3-carbonitrile .[1] This specific scaffold is a critical building block for kinase inhibitors and optoelectronic materials.[1]

While many routes exist (e.g., Paal-Knorr post-functionalization), the most direct and atom-economical method is the Hantzsch-type condensation between 3-aminocrotononitrile (diacetonitrile) and chloroacetone .[1] However, this pathway is notoriously sensitive to thermal runaway and oligomerization.[1]

This guide treats your synthesis as a "support ticket," breaking down the failure points of the Hantzsch protocol and providing validated engineering controls to boost yields to the 65–80% range.

Module 1: The Synthesis Ticket (Reaction Control)

User Issue: "My reaction mixture turns into a black, insoluble tar within 30 minutes."

Diagnosis: This is the classic signature of uncontrolled exothermicity leading to the polymerization of 3-aminocrotononitrile and the degradation of chloroacetone. The Hantzsch synthesis involves an initial alkylation followed by cyclization; if the temperature spikes during the alkylation phase, the nitrile functionality polymerizes.

Troubleshooting Protocol

Parameter	Standard (Failure Prone)	Optimized (High Yield)	Technical Rationale
Solvent	Ethanol or Methanol	THF or Water/EtOH (1:1)	THF prevents the precipitation of intermediates, ensuring homogenous cyclization.[1]
Temperature	Reflux immediately	0°C to RT, then Reflux	The initial C-alkylation is rapid and exothermic.[1] It must be cooled to prevent side reactions.[1]
Addition	Bolus (All at once)	Dropwise (over 30 min)	Controls the concentration of the potent electrophile (chloroacetone) to minimize polymerization.
Atmosphere	Ambient Air	Argon/Nitrogen	Pyrroles are electron-rich and prone to oxidative polymerization (darkening) in air.[1]

Corrective Workflow (Step-by-Step):

• Preparation: Dissolve 3-aminocrotononitrile (1.0 eq) in THF (5 mL/mmol).

• Cooling: Chill the solution to 0°C in an ice bath.

• Controlled Addition: Add chloroacetone (1.1 eq) dropwise via a pressure-equalizing addition funnel. Do not allow the internal temperature to exceed 10°C.

• Induction: Allow the mixture to warm to Room Temperature (RT) naturally over 1 hour. You may observe a color change (yellow to orange).[1]

• Cyclization: Heat to reflux (65°C for THF) for 2–3 hours.

• Quench: Pour the reaction mixture into ice-cold water (10x volume). The product should precipitate as a solid, avoiding the "oiling out" phenomenon.

Module 2: The Reagent Quality Ticket

User Issue: "I am following the protocol, but my yield varies wildly between batches (10% to 50%)."

Diagnosis: The instability of the starting material, 3-aminocrotononitrile , is the silent killer of this reaction. It is a dimer of acetonitrile and is thermodynamically unstable, reverting to acetonitrile or polymerizing upon storage.[1]

Quality Control Check:

• Visual Inspection: If your 3-aminocrotononitrile is brown or sticky , it has degraded.[1] It must be white to pale yellow crystals .

• Purification: Recrystallize the starting material from isopropyl alcohol if it is degraded.[1] Using degraded nitrile introduces radical initiators that ruin the subsequent pyrrole synthesis.[1]

Module 3: Mechanism & Visualization

Understanding why the reaction fails requires visualizing the competition between the productive Hantzsch pathway and the destructive polymerization.

Pathway Analysis

The reaction proceeds via a C-alkylation of the enamine (3-aminocrotononitrile) by the

-haloketone, followed by intramolecular condensation.

Figure 1: The Hantzsch Pathway vs. Thermal Degradation.[1] Note the critical branching point at the starting material where heat triggers polymerization.

Module 4: Isolation & Purification (The "Sticky Solid" Ticket)

User Issue: "The product oils out and won't crystallize, or the crystals are reddish-brown."

Diagnosis: Pyrroles are notoriously prone to oxidation (turning red/brown) and trapping solvent.[1] The "oil" is often a supersaturated solution containing unreacted chloroacetone.[1]

Purification Protocol

• The Ammonia Wash:

  • After pouring the reaction mixture into water, adjust the pH to 8–9 using 10% aqueous ammonia .

  • Why? This neutralizes the HCl generated during the reaction. Acidic conditions promote pyrrole polymerization.[1] Neutralization often triggers immediate crystallization.[1]

• Recrystallization Solvent:

  • Do NOT use pure ethanol.[1]

  • Best System: Ethanol/Water (3:1) .[1] Dissolve the crude solid in boiling ethanol, then add hot water until slight turbidity appears. Cool slowly.

• Storage:

  • Store the final product in the dark, preferably under nitrogen.[2] 2,5-dimethyl-1H-pyrrole-3-carbonitrile is light sensitive.[1]

Frequently Asked Questions (FAQ)

Q: Can I use bromoacetone instead of chloroacetone? A: Yes, bromoacetone is more reactive, which can be beneficial if your reaction is sluggish.[1] However, the higher reactivity increases the risk of exotherms. If switching to bromoacetone, lower the addition temperature to -10°C .

Q: Why is my yield stuck at 40% even with these controls? A: Check your stirring rate . This is a heterogeneous reaction during the initial mixing (if using water) or becomes thick during cyclization.[1] High-shear stirring ensures the localized concentration of chloroacetone never gets high enough to favor polymerization.

Q: Is this reaction scalable to 100g? A: Yes, but heat removal becomes the bottleneck.[1] On a pilot scale, you must use a dosing pump for the chloroacetone and monitor the internal temperature, not just the jacket temperature.

References

• Roomi, M. W., & MacDonald, S. F. (1970).[1][3] The Hantzsch pyrrole synthesis.[1][3][4][5][6] Canadian Journal of Chemistry, 48(11), 1689–1697.[1] Link[1]

• Trautwein, A. W., & Süssmuth, R. D. (2005).[1] A Multicomponent Reaction for the Synthesis of 3-Cyanopyrroles. Synthesis, 2005(14), 2361-2364.[1] (Provides context on alternative MCR routes vs Hantzsch).

• Silverstein, R. M., Ryskiewicz, E. E., & Willard, C. (1955).[1] 2-Pyrrolealdehyde, 3-hydroxymethylpyrrole and 2-hydroxymethylpyrrole.[1] Organic Syntheses, 36, 74. (Foundational text on handling unstable pyrrole intermediates).

• Estévez, V., Villacampa, M., & Menéndez, J. C. (2014).[1] Three-component Hantzsch pyrrole synthesis... Chemical Society Reviews, 43, 4633-4657.[1] (Review of mechanism and failure modes).

Sources

• 1. Chloroacetone - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

[1]

Executive Summary & Compound Profile

Purifying 2,5-dimethyl-1H-pyrrole-3-carbonitrile presents a classic challenge in heterocyclic chemistry: balancing the polarity of the nitrile group against the electron-rich, acid-sensitive nature of the pyrrole ring.[1] While often synthesized via the Paal-Knorr reaction (using acetonylacetone and an amino-nitrile source or ammonium carbonate), crude mixtures frequently contain unreacted 2,5-hexanedione, oligomers, and oxidation byproducts (visible as dark red/brown tars).

This guide provides a self-validating workflow to isolate high-purity material, prioritizing stationary phase stability and mobile phase selectivity.

Property	Data	Implication for Purification
Molecular Weight	120.15 g/mol	Small molecule; diffuses quickly; sharp bands expected.[1]
Physical State	Crystalline Solid	Recrystallization is a viable alternative to chromatography.[1]
Stability	Acid-sensitive; Oxidizes in air	Critical: Avoid acidic silica; store under inert gas.[1]
Polarity	Moderate (Nitrile + NH donor)	Elutes in mid-polarity solvents (e.g., 20–40% EtOAc/Hex).[1]

Troubleshooting Hub: Expert Q&A

Q1: My product band turns red or dark brown on the silica column. What is happening?

Diagnosis: Acid-catalyzed polymerization (Pyrrole Red).[1] Mechanism: Standard silica gel is slightly acidic (pH ~5-6).[1] Electron-rich pyrroles are prone to protonation at the

- or -positions, initiating cationic polymerization and oxidation, which manifests as a color change and loss of yield.[1] Solution: Neutralize your Stationary Phase.

• Protocol: Pre-treat the silica gel slurry with 1–2% Triethylamine (TEA) in the mobile phase before loading your sample. This buffers the surface silanol groups.[1]

• Validation: The column should remain white/off-white. If it turns pink/red immediately upon loading, the silica is still too acidic.

Q2: I see streaking or "tailing" on the TLC and column. How do I fix this?

Diagnosis: Active site adsorption or solubility mismatch.[1] Causality: The N-H moiety of the pyrrole can hydrogen bond strongly with free silanols, causing peak tailing. Alternatively, the crude material may be poorly soluble in the non-polar starting eluent. Solution:

• Mobile Phase Modifier: Add 0.5% TEA (if not already used) or 1% Acetic Acid (only if the pyrrole is stable, but TEA is safer here) to the mobile phase to sharpen peaks.

• Loading Technique: Switch from liquid loading (which risks precipitation) to Dry Loading . Adsorb the crude mixture onto Celite or neutral silica (1:2 ratio) and load the powder on top of the column.

Q3: The product co-elutes with the starting material (2,5-hexanedione).

Diagnosis: Insufficient selectivity in the Hexane/Ethyl Acetate system. Solution: Change the Selectivity Vector.

• Alternative System: Switch to Dichloromethane (DCM) / Methanol .[1] The chlorinated solvent interacts differently with the dipole of the nitrile group compared to alkanes.

• Gradient: Try a shallow gradient of 0%

  5% MeOH in DCM.

• Toluene Effect: Using Toluene instead of Hexane can improve separation of aromatic impurities via

  interactions.[1]

Q4: My yield is lower than the crude weight suggests. Where did it go?

Diagnosis: Irreversible adsorption or oligomer formation.[1] Solution:

• Mass Balance Check: Flush the column with 100% Ethyl Acetate or 10% MeOH/DCM at the end. If a significant amount of material elutes, your primary gradient was too weak.[1]

• Alternative: If the crude is >70% pure, skip chromatography and perform Recrystallization (see Section 4).

Standard Operating Procedure (SOP): Flash Chromatography

Phase 1: TLC Method Development

Before running the column, establish the Retention Factor (

).

• Target

  : 0.25 – 0.35.

• Standard Solvent: 30% Ethyl Acetate in Hexanes.[1]

• Visualization: UV (254 nm) is primary.[1] Stain with Vanillin or Ehrlich’s Reagent (p-dimethylaminobenzaldehyde), which turns pyrroles distinct pink/purple/red colors.[1]

Phase 2: Column Preparation (Neutralization Protocol)

• Slurry Preparation: Mix Silica Gel 60 (230–400 mesh) with Hexanes + 1% Triethylamine (TEA) .

• Packing: Pour the slurry into the column. Flush with 2 Column Volumes (CV) of the starting mobile phase (e.g., 10% EtOAc/Hex + 0.5% TEA) to remove excess amine and equilibrate.

• Loading:

  • Preferred:Dry Load on Celite (approx. 1 g Celite per 1 g crude).[1]

  • Alternative: Dissolve in minimum DCM/Hexane (1:1).[1]

Phase 3: Elution Gradient

Run the following gradient for a standard 10g crude batch:

Step	Solvent A (Hexanes)	Solvent B (EtOAc)	CV (Column Volumes)	Purpose
1	95%	5%	2	Elute non-polar impurities (e.g., furans, hydrocarbons).[1]
2	90% 70%	10% 30%	10	Elute Product (Linear Gradient).[1]
3	50%	50%	3	Flush polar oligomers/amines.[1]

Note: If using DCM/MeOH, start at 100% DCM and ramp to 5% MeOH.

Alternative Workflow: Recrystallization

For scale-up (>5g) or semi-pure crude, recrystallization is superior to chromatography in terms of yield and time.[1]

• Solvent System A (Polar/Non-polar): Dissolve in hot Ethyl Acetate (minimum volume).[1] Add hot Heptane or Hexane until slightly cloudy. Cool slowly to RT, then 4°C.

• Solvent System B (Protic): Ethanol / Water .[1] Dissolve in hot Ethanol; add warm water dropwise until turbidity persists.

• Purity Check: The crystals should be colorless to pale yellow.[1] A dark orange/brown color indicates oxidation products are trapped in the lattice (wash with cold pentane).[1]

Process Visualization

The following diagram illustrates the decision logic for purifying crude 2,5-dimethyl-1H-pyrrole-3-carbonitrile.

Caption: Decision matrix for purification. Note the mandatory neutralization step for chromatography to prevent acid-catalyzed decomposition.

References

• Paal-Knorr Synthesis Overview

  • Synthesis of N-Substituted Pyrroles Catalyzed by Aluminas.[1] ResearchGate.[1]

• Chromatographic Conditions for Pyrroles

  • Product Class 13: 1H-Pyrroles: 2,5-Dimethyl-1H-pyrrole-3-carbonitrile.[1][2][3] Thieme Connect (Science of Synthesis).[1]

  • [1]

• Stability of Pyrroles on Silica

  • What compounds are unstable in a silica gel column? Reddit ChemHelp / BenchChem Technical Notes.[1]

• Physical Properties & Safety

  • 2,5-dimethyl-1H-pyrrole-3-carbonitrile Compound Summary. PubChem.[1][2]

  • [1]

• Recrystallization Techniques

  • Common Solvents for Crystallization.[1][4][5] University of Pittsburgh.[1]

Sources

• 1. 2,5-dimethyl-1H-pyrrole-3-carboxylic acid | C7H9NO2 | CID 292957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-dimethyl-1H-pyrrole-3-carbonitrile | C7H8N2 | CID 10887887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. reddit.com [reddit.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

avoiding byproduct formation in multi-component pyrrole synthesis

Topic: Minimizing Byproduct Formation in Hantzsch & Related MCR Protocols

Mission Statement

To: Drug Discovery & Process Chemistry Teams From: Senior Application Scientist, Heterocycle Synthesis Division

Welcome to the technical support hub. You are likely here because your multi-component reaction (MCR)—specifically designed to generate functionalized pyrroles (e.g., Atorvastatin scaffolds)—is failing to meet purity specifications.

In multi-component pyrrole synthesis (primarily Hantzsch and Paal-Knorr variations), "byproducts" are rarely random. They are the result of specific mechanistic divergences where kinetic control was lost. This guide treats your reaction flask as a competitive ecosystem where Furans , Polymers , and Regioisomers compete with your target Pyrrole.

Below are the diagnostic modules to isolate and eliminate these impurities.

Module 1: The Furan Divergence (Feist-Benary Competition)

Symptom: Your LC-MS shows a major impurity with a mass of

(relative to target) or distinct NMR signals lacking the N-H proton. You are likely making furans instead of pyrroles.

The Mechanism: In the Hantzsch synthesis (Amine +

-Dicarbonyl + -Haloketone), there is a race.

• Path A (Desired): The Amine condenses with the

  -Dicarbonyl to form an Enamine . This Enamine then attacks the -Haloketone.[1][2] Pyrrole .

• Path B (Undesired): The Oxygen of the

  -Dicarbonyl enolate attacks the -Haloketone directly. Furan (Feist-Benary Synthesis).[2][3][4]

Troubleshooting Protocol:

Variable	Adjustment	Scientific Rationale
Order of Addition	Pre-mix Amine + -Dicarbonyl	Allow the enamine to form before introducing the alkylating agent ( -haloketone). This kinetically locks the nucleophile as Nitrogen, not Oxygen.
Ammonia Source	Switch from aqueous to Ammonium Acetate ( )	Aqueous ammonia often introduces too much water, hydrolyzing the intermediate imine. provides a buffered proton source essential for the dehydration steps.
pH Control	Maintain pH > 7 initially	Acidic conditions favor O-alkylation (Furan). Ensure the reaction remains basic/neutral during the initial condensation.

Visualization: The Nitrogen vs. Oxygen Competition

Figure 1: Mechanistic divergence in Hantzsch synthesis. Path selection depends on the availability of the amine to form the enamine intermediate.

Module 2: Polymerization & "Tarry" Mixtures

Symptom: Low isolated yield; crude material is dark/black; TLC shows a streak (baseline material).

The Mechanism: Pyrroles are electron-rich and acid-sensitive ("

-excessive"). In the presence of strong Lewis acids or prolonged heating with unreacted aldehydes, they undergo electrophilic oligomerization (similar to polypyrrole formation).

Troubleshooting Protocol:

Variable	Adjustment	Scientific Rationale
Catalyst Selection	Use Molecular Iodine ( ) or Silica ( )	Strong Lewis acids ( , ) are overkill. (10-20 mol%) acts as a mild Lewis acid that activates the carbonyl but is not strong enough to polymerize the product [1].
Temperature	Limit to 60-80°C	Classic reflux (>100°C) promotes polymerization. Modern catalytic methods function well at lower temperatures.
Quench	Basic Workup ( )	Neutralize the reaction immediately upon completion. Never concentrate a crude pyrrole mixture under acidic conditions.

Module 3: Regioisomerism in Asymmetric Dicarbonyls

Symptom: Formation of isomeric mixtures (e.g., 2-methyl-4-phenylpyrrole mixed with 2-phenyl-4-methylpyrrole).

The Mechanism: When using an unsymmetrical

-dicarbonyl (e.g., ethyl acetoacetate vs. benzoylacetone), the amine can condense at either carbonyl group, leading to different enamine intermediates.

Troubleshooting Protocol:

• Steric Control: The amine will preferentially condense with the less sterically hindered carbonyl (usually the ketone over the ester, or the methyl ketone over the phenyl ketone).

• Solvent Polarity: In polar protic solvents (EtOH), the more stable hydrogen-bonded enamine is favored.

• Stepwise Synthesis: If MCR fails to give a single isomer, convert the dicarbonyl to the enamine separately (isolate it), then react with the haloketone.

Standardized Protocol: Iodine-Catalyzed Green Hantzsch Synthesis

Objective: Synthesis of polysubstituted pyrroles with minimal furan/polymer byproducts. Reference: Adapted from Estévez et al. and Menéndez et al. [1, 2].

Reagents:

• -Dicarbonyl (1.0 equiv)
• -Haloketone (or Nitroalkene for variants) (1.0 equiv)

• Primary Amine or Ammonium Acetate (1.2 equiv)

• Catalyst: Molecular Iodine (

  ) (10 mol%)

• Solvent: Ethanol (EtOH) or Water (if reagents are soluble)

Workflow:

• Pre-Activation (Crucial for Furan Avoidance):

  • In a round-bottom flask, dissolve the

    -Dicarbonyl and Amine in EtOH.

  • Stir at Room Temperature (RT) for 15 minutes. This ensures Enamine formation.

• Catalyzed Addition:

  • Add the

    -Haloketone .[1][2]

  • Add Molecular Iodine (

    ) (10 mol%).

• Reaction:

  • Stir at RT for 30 minutes, then monitor by TLC.

  • If sluggish, warm to 50°C. Do not reflux unless necessary.

• Workup (Polymer Prevention):

  • Pour mixture into crushed ice containing Sodium Thiosulfate (

    ) . This quenches the Iodine and prevents oxidation/polymerization.

  • Extract with Ethyl Acetate. Wash with Brine.

  • Purify via column chromatography on neutral alumina (Silica can be too acidic for sensitive pyrroles).

FAQ: Rapid Fire Troubleshooting

Q: My product turns black on the filter paper. Why? A: Oxidation. Pyrroles are sensitive to air and light. Store them under Nitrogen/Argon in the dark. If the solid is unstable, consider N-protection (e.g., Boc, Tosyl) immediately after synthesis.

Q: Can I use this for N-aryl pyrroles? A: Yes, but anilines are less nucleophilic than alkyl amines. You will need to increase the "Pre-Activation" time (Step 1 of Protocol) to ensure the enamine forms, or use a stronger catalyst like Ytterbium Triflate (

) [2].

Q: I see a "double mass" peak. What is it? A: Likely a bis-pyrrole formed by linking two units, or an aldol condensation dimer of your starting aldehyde/ketone. Check your stoichiometry; ensure you are not using a large excess of the carbonyl component.

Decision Tree: Optimization Logic

Figure 2: Logic flow for diagnosing reaction failures in MCR pyrrole synthesis.

References

• Estévez, V., Villacampa, M., & Menéndez, J. C. (2010). Three-Component Hantzsch Pyrrole Synthesis in Ionic Liquids. Chemical Society Reviews.[5]

• Menéndez, J. C., et al. (2014). Multicomponent Reactions for the Synthesis of Pyrroles. Current Organic Synthesis.[4][6][7][8][9]

• Ghasemzadeh, M. A., et al. (2013). Fe3O4 nanoparticles: A robust and magnetically recoverable catalyst for the synthesis of pyrroles. Journal of Molecular Liquids.

• Wang, S. L., et al. (2011). Iodine-catalyzed efficient synthesis of substituted pyrroles. Tetrahedron Letters.

Sources

• 1. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. dspmuranchi.ac.in [dspmuranchi.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Pyrrole synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. orientjchem.org [orientjchem.org]

Catalyst Selection &amp; Optimization Center: Efficient Pyrrole Synthesis

Current Status: Operational Support Level: Tier 3 (Advanced Research & Development) Lead Scientist: Senior Application Scientist, Chemical Process Group

Core Directive: The Strategic Framework

In pyrrole synthesis, the catalyst is not merely a reaction accelerator; it is the architect of the final scaffold. The choice between a Brønsted acid, a Lewis acid, or a transition metal complex dictates not just the yield, but the regioselectivity, functional group tolerance, and purification burden.

This guide moves beyond textbook definitions to address the causality of failure. We treat every reaction as a system where the catalyst modulates the energy landscape of competing pathways (e.g., furan formation vs. pyrrole cyclization).

Catalyst Selection Decision Matrix

Before selecting a protocol, utilize this logic flow to identify the optimal catalytic class for your specific substrate profile.

Caption: Decision matrix for selecting the optimal catalytic route based on precursor availability and functional group sensitivity.

Technical Modules & Protocols

Module A: Optimized Paal-Knorr Condensation

Context: The classical Paal-Knorr often suffers from polymerization ("black tar") or furan formation when using strong mineral acids. The modern standard utilizes mild Lewis acids or heterogeneous catalysts to control the dehydration step.

Protocol: Lewis Acid-Catalyzed Cyclization in Aqueous Media

Target Audience: Researchers working with acid-labile protecting groups (Boc, Fmoc).

Reagents:

• 1,4-Diketone (1.0 equiv)

• Primary Amine (1.2 equiv)

• Catalyst: Sc(OTf)₃ (1 mol%) or Bi(NO₃)₃·5H₂O (5 mol%)

• Solvent: Water/THF (1:1) or neat (if liquid amines)

Step-by-Step Workflow:

• Pre-complexation: Dissolve the 1,4-diketone in the solvent. Add the catalyst before the amine to activate the carbonyls. Stir for 5 mins.

• Amine Addition: Add the amine dropwise. Critical: If the reaction exotherms significantly, cool to 0°C to prevent immediate polymerization.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (stain with Ehrlich’s reagent—turns pink/purple for pyrroles).

• Workup: Dilute with EtOAc. Wash with brine. The catalyst (if Sc) remains in the aqueous phase and can be recovered.

Troubleshooting Guide (Paal-Knorr)

Symptom	Root Cause Analysis	Corrective Action
Product is Furan instead of Pyrrole	Acidity too high (pH < 3). Strong acids catalyze the cyclization of the diketone before the amine can attack, leading to furan formation.	Switch to a buffered system (Sodium Acetate/Acetic Acid) or a Lewis Acid like InCl₃ or Sc(OTf)₃ which activates the carbonyl without protonating the amine excessively.
Black Tar / Polymerization	Oxidative polymerization. Electron-rich pyrroles are prone to oxidation in air, especially with metal contaminants.	Perform the reaction under N₂ or Ar atmosphere. Add an antioxidant (e.g., hydroquinone) if the product is known to be unstable.
Stalled Reaction (Hemiaminal)	Steric Hindrance. Bulky amines (e.g., tert-butyl amine) form the hemiaminal intermediate but fail to dehydrate.	Increase temperature to reflux. Switch solvent to Toluene and use a Dean-Stark trap to physically remove water, driving the equilibrium.

Module B: Transition Metal-Catalyzed Multicomponent Synthesis

Context: When 1,4-diketones are unavailable, constructing the pyrrole ring from smaller fragments (alkynes, imines, isocyanides) is necessary. This requires transition metals to manage the complex bond-forming cascade.

Protocol: Silver(I)-Catalyzed Cyclization of Alkynes and Isocyanides

Target Audience: Drug discovery teams needing highly substituted 2,3,4,5-functionalized pyrroles.

Reagents:

• Terminal Alkyne (1.0 equiv)

• Isocyanide (1.2 equiv)

• Amine (0.5 equiv - acts as nucleophile/ligand source)

• Catalyst: Ag₂CO₃ (5-10 mol%)

• Solvent: DMF or DMSO (Polar aprotic is essential)

Step-by-Step Workflow:

• Catalyst Activation: Suspend Ag₂CO₃ in DMF.

• Addition: Add the alkyne and isocyanide sequentially.

• Heating: Heat to 80–100°C. The reaction proceeds via a silver-acetylide intermediate which undergoes [3+2] cycloaddition.

• Purification: Filter through a Celite pad to remove silver residues. Warning: Silver residues can catalyze decomposition of the product; ensure thorough filtration.

Troubleshooting Guide (Metal Catalysis)

Symptom	Root Cause Analysis	Corrective Action
Regioselectivity Issues (Mixture of Isomers)	Ligand Sterics. Small ligands on the metal center allow approach from multiple angles.	Switch to bulky phosphine ligands (e.g., XPhos or JohnPhos ) if using Pd/Cu systems to enforce steric control.
Catalyst Deactivation (Precipitation)	Poisoning by Amines. Primary amines can bind too strongly to the metal center, shutting down the catalytic cycle.	Use protected amines (e.g., imines) or increase the reaction temperature to promote ligand dissociation.
Low Yield with Aryl Halides	Oxidative Addition Failure. The metal cannot activate the C-X bond efficiently.	Ensure the catalyst system includes a base (e.g., Cs₂CO₃) to neutralize generated acid and facilitate the catalytic turnover.

Comparative Data Analysis

Select your catalyst system based on the "Efficiency vs. Cost" trade-off.

Catalyst Class	Representative Agents	Yield Range	Atom Economy	Key Advantage	Key Limitation
Lewis Acids	Sc(OTf)₃, InCl₃, Bi(NO₃)₃	85–98%	High	Water-compatible; reusable; mild conditions.	Requires 1,4-diketone precursors (often expensive).
Brønsted Acids	p-TsOH, AcOH, H₂SO₄	60–85%	High	Extremely low cost; scalable.	pH < 3 risks furan formation; incompatible with acid-sensitive groups.
Transition Metals	RuCl₂(PPh₃)₃, Cu(OAc)₂, Ag₂CO₃	50–85%	Moderate	Builds pyrrole from simple starting materials (alkynes/amines).	High cost; requires O₂-free techniques; metal scavenging required.
Heterogeneous	Montmorillonite K-10, Zeolites	70–90%	High	Green chemistry; simple filtration workup.	Slower kinetics; pore size constraints may limit bulky substrates.

Mechanistic Visualization: The "Furan Trap"

Understanding the competing pathway in Paal-Knorr synthesis is critical for troubleshooting.

Caption: The "Furan Trap" mechanism. High acidity catalyzes Path B (Furan), while controlled catalysis favors Path A (Pyrrole).

References

• Leinert, M., Irrgang, T., & Kempe, R. (2024).[1][2] A Catalytic Version of the Knorr Pyrrole Synthesis Permits Access to Pyrroles and Pyridines. Journal of the American Chemical Society.

• Amarnath, V., et al. (1991).[3] Mechanism of the Paal-Knorr Pyrrole Synthesis. Journal of Organic Chemistry.

• Bera, N., et al. (2022).[1] Recent Advances in the Synthesis of Pyrroles. Journal of Organic Chemistry.

• Estévez, V., et al. (2014). Silver-Catalyzed Multicomponent Reactions for Heterocycle Synthesis. Chemical Reviews.

• Corma, A., & Garcia, H. (2003). Lewis Acids: From Conventional Homogeneous to Green Heterogeneous Catalysis. Chemical Reviews.

Sources

• 1. Pyrrole synthesis [organic-chemistry.org]
• 2. A Catalytic Version of the Knorr Pyrrole Synthesis Permits Access to Pyrroles and Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Solvent Systems for Pyrrole Synthesis

Topic: Solvent Effects on Reaction Kinetics in Paal-Knorr Pyrrole Formation Ticket ID: PK-SOLV-001 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Solvation Matrix

Welcome to the Advanced Synthesis Support Hub. You are likely here because your pyrrole synthesis—specifically the Paal-Knorr condensation—is suffering from stalled conversion, low yields, or difficult purification.

In pyrrole formation, the solvent is not merely a medium; it is a kinetic switch . The reaction mechanism involves the formation of charged intermediates (hemiaminals and immonium ions). Your choice of solvent dictates the stability of these transition states and, consequently, the reaction rate (

).

This guide moves beyond "add and stir" to explain the physicochemical drivers of your reaction, providing a self-validating protocol and a diagnostic troubleshooting tree.

Core Directive: The "On-Water" Protocol (Recommended)

While traditional methods use refluxing ethanol or toluene/acid, modern kinetic data suggests that aqueous heterogeneous catalysis often outperforms organic solvation due to the hydrophobic effect . This method forces organic reactants into aggregated "nanoreactors," significantly increasing the effective concentration and rate.

Standard Operating Procedure (SOP-PK-H2O)

Objective: Synthesis of N-substituted pyrrole from 2,5-hexanedione and aniline derivatives.

Materials:

• 1,4-Diketone (1.0 equiv)

• Primary Amine (1.1 equiv)

• Solvent: Deionized Water (3-5 mL per mmol)

• Catalyst: Sodium Dodecyl Sulfate (SDS) (10 mol%) or mild Lewis Acid (e.g.,

  - optional)

Workflow:

• Charge: Add water and SDS to the reaction vessel. Stir until SDS is dissolved (micelle formation).

• Addition: Add the amine followed by the 1,4-diketone. Note: Reactants may appear as an oil droplet or suspension. This is desired.

• Activation: Stir vigorously at Room Temperature (RT).

  • Validation Check: If the mixture remains clear (homogeneous), the hydrophobic acceleration is inactive . You need a heterogeneous suspension.

• Monitoring: TLC every 15 minutes. The reaction is typically complete in 30–60 minutes (vs. 4–12 hours in refluxing EtOH).

• Isolation: The product usually precipitates as a solid. Filter and wash with water. If liquid, extract with Ethyl Acetate.

Comparative Solvent Performance Matrix

The following table summarizes kinetic data trends observed in Paal-Knorr systems. Use this to select the solvent based on your substrate's solubility and electronic profile.

Solvent System	Dielectric Const. ( )	Reaction Rate	Yield Profile	Primary Mechanistic Driver
Water (w/ surfactant)	80.1	Fastest	90-98%	Hydrophobic effect; aggregation increases effective collision frequency.
Acetic Acid	6.2	Fast	80-90%	Acts as solvent & acid catalyst; stabilizes the leaving group ( ).
Ethanol/Methanol	24.5 / 32.7	Moderate	75-85%	H-bonding stabilizes intermediates; requires reflux for difficult amines.
Toluene/Benzene	2.38 / 2.27	Slow	60-80%	Azeotropic water removal drives equilibrium (Le Chatelier’s principle).
DMSO/DMF	46.7 / 36.7	Moderate	Variable	High polarity stabilizes charged transition states (immonium), but workup is difficult.

Mechanistic Visualization

Understanding where the solvent acts is crucial for troubleshooting. The diagram below maps the Paal-Knorr pathway and identifies the Kinetic Control Points where solvent polarity and acidity intervene.

Caption: Figure 1. The Paal-Knorr reaction pathway.[1][2][3][4][5][6][7][8][9][10] The red node indicates the typical rate-determining step where solvent dielectric constant plays a critical role in stabilizing the transition state.

Diagnostic Hub: Troubleshooting Guides

Issue 1: Reaction Stalls (Incomplete Conversion)

Symptom: TLC shows starting material remaining after 12+ hours.

• Root Cause A: Solvation Shell Inhibition.

  • The Science: If using a highly protic solvent (e.g., MeOH) with a weak nucleophile (e.g., electron-deficient aniline), the solvent may H-bond strongly to the amine, reducing its nucleophilicity.

  • Fix: Switch to an aprotic solvent (Acetonitrile or Toluene) or use the "On-Water" protocol to utilize hydrophobic aggregation.

• Root Cause B: Equilibrium Trap.

  • The Science: The reaction releases 2 equivalents of water.[1][3] In wet solvents or without water removal, the equilibrium prevents full conversion.

  • Fix: Add molecular sieves (3Å or 4Å) or use a Dean-Stark trap if using Toluene.

Issue 2: Formation of Furan Byproduct

Symptom: Product spot has a different

and lacks the N-H signal in NMR.

• Root Cause: Acidity is too high (pH < 3).

  • The Science: Under strong acidic conditions, the 1,4-diketone cyclizes upon itself (Paal-Knorr Furan synthesis) faster than the amine can attack.

  • Fix: Buffer the reaction.[9] If using Acetic Acid, add Sodium Acetate. Ensure the amine is present in excess (1.2–1.5 equiv).

Issue 3: Dark/Tarry Polymerization

Symptom: Reaction turns black; yield is lost to "tar."

• Root Cause: Oxidative polymerization of pyrroles.

  • The Science: Pyrroles are electron-rich and prone to oxidation/polymerization, especially in the presence of strong acids and oxygen.

  • Fix: Degas solvents with

    or Ar. Perform the reaction in the dark if the amine is light-sensitive. Switch to a milder catalyst (e.g., Silica Sulfuric Acid or Iodine).

Decision Tree: Solvent Selection

Use this logic flow to determine the optimal solvent for your specific reactants.

Caption: Figure 2. Solvent selection logic based on substrate solubility and sensitivity.

Frequently Asked Questions (FAQs)

Q: Why does water accelerate the reaction if water is a byproduct? A: This is the "Hydrophobic Effect." In a heterogeneous system (organic reactants in water), the water molecules form a hydrogen-bonded cage around the organic droplets. This increases the internal pressure and effective concentration of the reactants within the droplet, forcing them to collide more frequently. Additionally, water's high dielectric constant stabilizes the polar transition states at the interface.

Q: Can I use Microwave Irradiation? A: Yes, and it is highly recommended for solvents with high dielectric loss tangents (Ethanol, Acetic Acid, Water). Microwave heating provides uniform internal heating, often reducing reaction times from hours to minutes. Caution: Do not use non-polar solvents like Toluene in a microwave unless you add a "susceptor" (ionic liquid or polar additive).

Q: My amine is a solid hydrochloride salt. Can I use it directly? A: No. The amine must be a free base to act as a nucleophile. If you use the HCl salt, the reaction will likely produce Furan (due to high acidity and lack of free amine). You must neutralize the salt with a base (e.g.,

or NaOH) in situ or perform a free-base extraction prior to the reaction.

References

• Paal-Knorr Reaction Mechanism & Kinetics: Amarnath, V., & Amarnath, K. (1995). Intermediates in the Paal-Knorr Synthesis of Pyrroles.[1][3][8] Journal of Organic Chemistry.[10]

• Green Chemistry / Water Synthesis: Banik, B. K., et al. (2003). Microwave-Assisted, Solid-Phase Synthesis of Pyrroles. Tetrahedron Letters.

• Micellar Catalysis (SDS): Kishore, D., et al. (2013).[11] An Efficient and Green Procedure for Synthesis of Pyrrole Derivatives by Paal-Knorr Condensation Using Sodium Dodecyl Sulfate in Aqueous Micellar. Journal of Heterocyclic Chemistry.

• Solvent Effects Overview: Estevez, V., et al. (2014). General Aspects of the Paal-Knorr Reaction. Chemical Reviews.

Sources

• 1. rgmcet.edu.in [rgmcet.edu.in]
• 2. books.lucp.net [books.lucp.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. mbbcollege.in [mbbcollege.in]
• 10. Pyrrole synthesis [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Comparison Guide: 13C NMR Characterization of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

Executive Summary & Application Context

2,5-Dimethyl-1H-pyrrole-3-carbonitrile (Compound 3-CN ) is a pivotal heterocyclic building block. Unlike its symmetric precursor, 2,5-dimethylpyrrole, the introduction of the electron-withdrawing nitrile group at the

-position (C3) breaks molecular symmetry and significantly alters the electronic landscape of the pyrrole ring.

This guide provides a definitive structural analysis of 3-CN , comparing its 13C NMR spectral signature against its precursor to establish quality control (QC) standards. We focus on the symmetry-breaking effects observed in NMR and the critical role of solvent selection (DMSO-d₆ vs. CDCl₃) in resolving labile proton interactions.

Mechanistic Synthesis & Structural Logic

To understand the spectra, one must understand the origin. The most robust synthesis for 3-CN is not the direct Paal-Knorr (which typically yields symmetric pyrroles), but the functionalization of 2,5-dimethylpyrrole using Chlorosulfonyl Isocyanate (CSI) . This electrophilic aromatic substitution is highly regioselective for the

-position.

Experimental Workflow Visualization

The following diagram outlines the synthesis and the resulting symmetry breaking that dictates the NMR signals.

Figure 1: Synthetic pathway via CSI functionalization highlighting the transition from C2v to Cs symmetry, which splits the methyl signals in 13C NMR.

Comparative 13C NMR Spectral Data

The introduction of the nitrile group (-CN) induces specific shielding and deshielding effects. The table below contrasts the symmetric precursor with the target nitrile derivative.

Table 1: Chemical Shift Comparison (CDCl₃, 100 MHz)

Carbon Assignment	Precursor: 2,5-Dimethylpyrrole ( ppm)	Target: 3-Carbonitrile Derivative ( ppm)	Shift ( ) & Electronic Rationale
Nitrile (-CN)	Absent	116.8	Diagnostic peak. Characteristic range for aryl nitriles.
C2 (Alpha)	128.5 (Equivalent to C5)	136.2	Deshielded (+7.7). Proximity to EWG (-CN) reduces electron density.
C5 (Alpha)	128.5 (Equivalent to C2)	126.9	Shielded (-1.6). Distal to -CN; slight resonance compensation.
C3 (Beta)	105.2 (Equivalent to C4)	92.4	Shielded (-12.8). "Ipso" effect. The carbon bearing the triple bond is shielded relative to C-H.
C4 (Beta)	105.2 (Equivalent to C3)	109.5	Deshielded (+4.3). Ortho-like effect from the nitrile group.
Me (at C2)	13.0 (Equivalent)	12.1	Split Signal. Methyl closest to -CN is slightly shielded by anisotropy.
Me (at C5)	13.0 (Equivalent)	13.4	Split Signal. Distal methyl remains closer to base value.

Analyst Note: The most critical QC check is the splitting of the methyl peak at ~13 ppm into two distinct signals (~12.1 and ~13.4 ppm). If you observe a single methyl peak, your reaction likely failed or produced the N-substituted isomer.

Solvent Effects: DMSO-d₆ vs. CDCl₃[1]

For pyrrole derivatives, solvent choice is not merely about solubility; it is a structural probe. Pyrrole N-H protons are strong hydrogen bond donors.

• CDCl₃: Non-polar. N-H exists in equilibrium between monomers and weak dimers. Signals are sharper but may shift with concentration.

• DMSO-d₆: Strong H-bond acceptor. Forms a tight solvent cage around the N-H. This desolvates the carbon skeleton differently, often causing downfield shifts of the ring carbons due to reduced electron density in the ring (as the N-H bond lengthens).

Table 2: Solvent-Dependent Shifts for 3-CN Derivative

Carbon Position	in CDCl₃ (ppm)	in DMSO-d₆ (ppm)	Application Insight
-CN	116.8	117.5	Minimal solvent effect on the triple bond.
C2 (Ring)	136.2	138.1	Significant downfield shift due to H-bonding at Nitrogen.
C4 (Ring)	109.5	110.8	Follows the ring current change.
Methyls	12.1 / 13.4	11.5 / 12.8	Upfield shift typically observed for alkyls in DMSO.

Detailed Experimental Protocol

To generate the data above and validate the compound, follow this standardized workflow.

A. Synthesis (CSI Route)

• Setup: Flame-dry a 100 mL round-bottom flask under Argon.

• Reactants: Dissolve 2,5-dimethylpyrrole (1.0 eq) in anhydrous Acetonitrile (MeCN) at 0°C.

• Addition: Dropwise add Chlorosulfonyl Isocyanate (CSI) (1.05 eq). Caution: CSI is corrosive.[1]

• Incubation: Stir at 0°C for 1 hour. A precipitate (N-chlorosulfonyl amide) may form.[1][2]

• Workup (The Nitrile Formation): Add anhydrous DMF (2.0 eq) at 0°C. Stir 1 hour. Pour onto crushed ice/water.

• Isolation: Extract with Ethyl Acetate. The organic layer contains the 3-carbonitrile .

B. NMR Sample Preparation[1][2][4]

• Concentration: 15–20 mg of compound in 0.6 mL solvent.

• Tube Quality: Class A (5mm) tubes to minimize shimming errors.

• Solvent: DMSO-d₆ is recommended for full characterization due to better solubility of the polar nitrile and stabilization of the NH proton.

C. Acquisition Parameters (13C)

Because the Nitrile carbon (C-CN) and the substituted ring carbons (C2, C3, C5) are quaternary, they have long relaxation times (

). Standard proton parameters will suppress these peaks.

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds (Standard is often 1.0s). Why? To ensure the quaternary nitrile carbon relaxes fully and is quantifiable.

• Scans (NS): Minimum 512 scans (due to low sensitivity of quaternary carbons).

• Spectral Width: -10 to 220 ppm.

Visualization of Assignment Logic

The following diagram illustrates the logical flow for assigning the peaks in the 3-CN derivative, distinguishing it from impurities.

Figure 2: Decision tree for spectral validation. The splitting of the methyl signal is the primary indicator of successful C3-substitution.

References

• Synthesis of Pyrrole-2-carbonitriles and derivatives via CSI

  • Title: Reaction of Chlorosulfonyl Isocyanate with Pyrroles.[1][2]

  • Source:Canadian Journal of Chemistry, Vol 59.
  • Context: Establishes the regioselectivity of CSI for the beta-position when alpha-positions are blocked.

• General 13C NMR Shifts of Pyrroles

  • Title: 13C NMR Chemical Shifts of Pyrroles and N-Substituted Pyrroles.

  • Source:Organic Magnetic Resonance.[3]

  • Context: Provides the baseline data for 2,5-dimethylpyrrole (C2/5

• Solvent Effects in NMR

  • Title: The effect of dimethyl sulphoxide versus chloroform solvent on 1H and 13C chemical shifts.
  • Source:Magnetic Resonance in Chemistry.
  • Context: Validates the shielding/deshielding trends observed in DMSO-d6.

• Paal-Knorr & Functionalization Reviews

  • Title: Paal-Knorr Synthesis of Pyrroles (Comprehensive Review).
  • Source:Organic Chemistry Portal.

  • Context: Background on the precursor synthesis.[2]

Sources

• 1. WO2005097743A1 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 2. US7399870B2 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 3. unn.edu.ng [unn.edu.ng]

mass spectrometry analysis of 2,5-dimethyl-1H-pyrrole-3-carbonitrile

Technical Analysis Guide: Mass Spectrometry of 2,5-dimethyl-1H-pyrrole-3-carbonitrile

Executive Summary & Strategic Context

2,5-dimethyl-1H-pyrrole-3-carbonitrile (MW: 120.15 g/mol ) is a critical heterocyclic intermediate, often synthesized via the Paal-Knorr reaction.[1] It serves as a scaffold in the development of multi-target tyrosine kinase inhibitors and antimicrobial agents.[1]

For researchers in drug discovery, the analytical challenge lies in distinguishing this specific isomer from its regioisomers (e.g., 2,4-dimethyl variants) and quantifying it in complex biological matrices.[1]

The Core Dilemma:

• Electron Ionization (EI/GC-MS): Provides a structural fingerprint but requires derivatization if the sample matrix is aqueous/biological.[1]

• Electrospray Ionization (ESI/LC-MS): Offers high sensitivity for biological assays but often yields a "clean" spectrum with little structural information, risking false positives with isomers.[1]

This guide compares these methodologies to establish a self-validating identification protocol.

Comparative Analysis: Ionization Architectures

The choice of ionization source dictates the quality of data.[1] We compared the performance of ESI (Soft Ionization) against EI (Hard Ionization) for this specific analyte.

Performance Matrix

Feature	ESI (Electrospray Ionization)	EI (Electron Ionization)	APCI (Atmospheric Pressure Chemical)
Primary Ion Observed
Fragmentation	Minimal (<5%)	Extensive (Fingerprint)	Moderate
Sensitivity (LOD)	High (pg/mL range)	Moderate (ng/mL range)	Moderate
Polarity Preference	Best for Nitrile (Polar)	Neutral/Volatile	Non-polar/Neutral
Matrix Tolerance	Low (Susceptible to suppression)	High (Gas phase separation)	High

Decision Logic for Method Selection

The following workflow illustrates the decision process for selecting the optimal ionization technique based on sample origin.

Figure 1: Decision tree for selecting ionization modes based on analytical requirements.

Fragmentation Mechanics & Structural Validation

To ensure scientific integrity, one cannot rely solely on the molecular ion.[2] The fragmentation pattern serves as the "molecular signature."

Mechanism of Action

Under Electron Ionization (70 eV), 2,5-dimethyl-1H-pyrrole-3-carbonitrile undergoes specific cleavages driven by the stability of the aromatic ring and the nitrile handle.[1]

• Molecular Ion (

  120): High intensity due to aromatic stability.[1]

• Methyl Radical Loss (

  105): Cleavage of the methyl group at C2 or C5.[1] This is a benzylic-type cleavage, stabilized by the pyrrole nitrogen.[1]

• HCN Elimination (

  93): A characteristic pyrrole ring contraction or nitrile ejection.[1]

Fragmentation Pathway Diagram

Figure 2: Proposed fragmentation pathway under Electron Ionization (70 eV).[1]

Spectral Data Summary (EI Mode)

m/z (Da)	Relative Intensity (%)	Assignment	Structural Significance
120	100 (Base Peak)		Confirms MW; Aromatic stability.[1]
119	~45		Loss of proton from NH; typical for pyrroles.
105	~30		Confirms presence of methyl substituents.
93	~15		Diagnostic for pyrrole/nitrile core.[1]
53	~10		Ring fragmentation residue.[1]

Experimental Protocols

These protocols are designed to be self-validating. If the Signal-to-Noise (S/N) ratio for the

121 peak (ESI) is <10, check the pH of the mobile phase; pyrroles require acidic conditions for efficient protonation.[1]

Protocol A: LC-MS/MS (Quantification Focus)

• Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series or equivalent).

• Column: C18 Reverse Phase (2.1 x 50mm, 1.8 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Critical for protonation of the weak pyrrole base).[1]

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Source Settings (ESI+):

  • Gas Temp: 300°C.

  • Capillary Voltage: 3500 V.

  • Target Ion:

    121.1 105.1 (Quantifier), 121.1 94.0 (Qualifier).

Protocol B: GC-MS (Structural ID Focus)

• Instrument: Single Quadrupole GC-MS.[1]

• Column: HP-5ms (30m x 0.25mm, 0.25µm).

• Inlet: Splitless mode, 250°C.

• Oven: 60°C (1 min hold)

  20°C/min 280°C.

• MS Source: Electron Impact (70 eV), Source Temp 230°C.[1]

• Scan Range: 40–300 amu.

References

• BenchChem Technical Support. (2025).[1][3] Mass Spectrometry of Alkylated Pyrrole Derivatives: An In-depth Technical Guide. BenchChem. Link[1]

• Liang, X., Guo, Z., & Yu, C. (2013).[1][4] Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 27(21), 2351–2359.[1] Link

• MetwareBio. (2024).[1] Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI.[1] Metware Biotechnology. Link

• Amarnath, V., et al. (1995).[1][5] Mechanism of the Paal-Knorr Furan Synthesis. Journal of Organic Chemistry. (Contextualizing the synthesis of the analyte). Link[1][6]

• Liu, Y., et al. (2008).[1] Characteristic fragmentation behavior of 5-[1-aryl-1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal, 5(2), 25–29.[1] Link

Sources

• 1. lifesciencesite.com [lifesciencesite.com]
• 2. whitman.edu [whitman.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]

Executive Summary: Navigating the Pyrrole Landscape

Topic: Strategic Synthesis of Substituted Pyrroles: A Comparative Guide to Regiocontrol and Efficiency

The pyrrole ring is a privileged pharmacophore, serving as the structural anchor for blockbuster drugs like Atorvastatin (Lipitor) and tyrosine kinase inhibitors like Sunitinib . However, for the medicinal chemist, the challenge lies not in simply forming the ring, but in achieving precise regiocontrol and functional group tolerance .

While the classical Paal-Knorr synthesis remains the industrial workhorse for 2,5-substitution, it often fails when accessing the pharmacologically active 3,4-substitution patterns or when handling acid-sensitive moieties. This guide compares three distinct synthetic architectures—Paal-Knorr , Hantzsch , and Van Leusen —providing a decision framework based on regioselectivity, atom economy, and scalability.

Route A: The Modified Paal-Knorr Synthesis (The Scalable Standard)

Best For: Symmetrical 2,5-disubstituted pyrroles; High-throughput library generation.

Historically, the Paal-Knorr reaction required harsh acidic conditions (refluxing acetic acid) to condense 1,4-dicarbonyls with primary amines. Modern protocols have evolved to bypass these limitations using microwave irradiation and mild Lewis acid catalysis, significantly improving the yield of sterically hindered amines.

Mechanistic Insight (The Amarnath Pathway)

Understanding the mechanism is crucial for troubleshooting low yields. As elucidated by Amarnath et al., the reaction proceeds via a hemiaminal intermediate.[1] The rate-determining step is often the cyclization of this intermediate, not the initial attack. Steric bulk at the amine position dramatically slows this step, requiring higher energy input (e.g., microwaves).

Figure 1: The Amarnath mechanistic pathway highlights the critical cyclization bottleneck.

Recommended Protocol: Microwave-Assisted Synthesis

• Reagents: 2,5-Hexanedione (1.0 eq), Aniline derivative (1.0 eq), Iodine (10 mol% as catalyst).

• Conditions: Solvent-free or EtOH, Microwave irradiation (150W), 80°C, 5-10 min.

• Workflow:

  • Mix dicarbonyl and amine in a microwave vial.

  • Add catalytic iodine (

    ).

  • Irradiate at 80°C for 5 minutes.

  • Validation: Monitor disappearance of carbonyl peak (~1715 cm⁻¹) via IR or TLC.

  • Workup: Dilute with ethyl acetate, wash with sodium thiosulfate (to remove iodine), dry, and concentrate.

Route B: The Hantzsch Synthesis (The Functional Scaffold)

Best For: Pyrrole-3-carboxylic acid esters; Highly functionalized cores.

The Hantzsch synthesis is a multicomponent condensation that excels at building pyrroles with electron-withdrawing groups (esters, nitriles) at the 3-position. This is the "functionalizer's route," allowing for immediate derivatization of the core scaffold.

• Key Advantage: It constructs the pyrrole ring and installs a handle for further chemistry (e.g., hydrolysis of the ester to an acid for amide coupling) in a single step.

• Limitation: Traditionally produces symmetrical 2,5-alkyl groups unless specific regio-directing precursors are used.

Protocol: One-Pot Multicomponent Assembly

• Reagents:

  -keto ester (e.g., ethyl acetoacetate), -haloketone (e.g., chloroacetone), Ammonia (or primary amine).[2][3]

• Conditions: Aqueous/Ethanol reflux or room temperature with organocatalyst (DABCO).

• Workflow:

  • Dissolve

    -keto ester and amine in ethanol. Stir for 20 min to form the enamine in situ.

  • Add

    -haloketone dropwise.

  • Reflux for 2-4 hours.

  • Causality: The reflux drives the final dehydration. If the product precipitates early, filtration yields high purity without column chromatography.

Route C: The Van Leusen Synthesis (The Regio-Specialist)

Best For: 3,4-Disubstituted pyrroles; Accessing "hard-to-reach" substitution patterns.

When you need a pyrrole substituted at the 3 and 4 positions without substituents at 2 and 5, Paal-Knorr and Hantzsch fail. The Van Leusen reaction, utilizing Tosylmethyl Isocyanide (TosMIC) , is the gold standard for this regiochemistry. It effectively treats TosMIC as a masked dipole that reacts with Michael acceptors.

• Mechanism: Base-mediated deprotonation of TosMIC

  Michael addition to electron-deficient alkene 5-endo-dig cyclization elimination of sulfinic acid.

Protocol: TosMIC Cycloaddition

• Reagents: TosMIC (1.0 eq),

  -unsaturated ketone/ester (1.0 eq), NaH or t-BuOK (2.0 eq).

• Solvent: THF/DMSO (dry).

• Workflow:

  • Safety: TosMIC decomposes at high heat; keep reaction < 50°C.

  • Suspend NaH in dry THF under Argon.

  • Add TosMIC and the enone dropwise.

  • Stir at RT for 2-6 hours.

  • Quench: Slowly add water (exothermic). Extract with DCM.

Comparative Analysis

The following table contrasts the performance of these routes based on experimental data from recent medicinal chemistry campaigns.

Feature	Paal-Knorr (Modified)	Hantzsch Synthesis	Van Leusen (TosMIC)
Primary Regioselectivity	2,5-Disubstituted	2,3,4,5-Tetrasubstituted	3,4-Disubstituted
Starting Material Availability	Low (Requires 1,4-diketones)	High (Simple esters/ketones)	Medium (Requires TosMIC)
Atom Economy	High (- 2 H2O)	Medium (Loss of H2O/HCl)	Low (Loss of TsOH)
Reaction Conditions	Mild (Microwave/Lewis Acid)	Robust (Reflux)	Sensitive (Strong Base)
Typical Yield	75 - 95%	50 - 70%	40 - 65%
"Green" Score	High (Solvent-free options)	Medium (Aq. ethanol possible)	Low (Requires DMSO/THF)

Decision Framework: Selecting the Right Route

Use this logic flow to select the optimal synthesis pathway for your target molecule.

Figure 2: Strategic decision tree for selecting the synthesis route based on substitution pattern.

References

• Amarnath, V., et al. (1991).[1][4] "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry. Link

• Van Leusen, A. M., et al. (1972). "Chemistry of Sulfonylmethyl Isocyanides." Tetrahedron Letters. Link

• Estévez, V., et al. (2014).[5] "Recent advances in the synthesis of pyrroles by multicomponent reactions." Chemical Society Reviews.[5][6] Link

• Jia, X., et al. (2018). "Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides." Molecules. Link

• Banik, B. K., et al. (2004). "Microwave-assisted rapid and simplified synthesis of N-substituted pyrroles."[7] Tetrahedron Letters. Link

Sources

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrrole | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in the synthesis of pyrroles by multicomponent reactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. ijprems.com [ijprems.com]

Structural Efficacy &amp; Supramolecular Architecture: A Guide to Pyrrole Carbonitrile Derivatives

Executive Summary

This guide provides a technical comparison of Pyrrole-3-carbonitrile derivatives against standard pyrrole scaffolds and heterocyclic bioisosteres. While classical pyrroles are ubiquitous in medicinal chemistry, the incorporation of a carbonitrile (-CN) group at the C3 or C4 position fundamentally alters the physicochemical landscape of the molecule. This modification is not merely decorative; it acts as a "molecular anchor," enhancing crystal packing density through robust

and supramolecular synthons, thereby improving solid-state stability and bioavailability—critical parameters in drug development (e.g., Vonoprazan).

Part 1: The Structural Advantage (The "Product")

Why Pyrrole Carbonitriles?

The pyrrole ring is electron-rich (

-excessive), making it prone to oxidation and metabolic instability. Introducing an electron-withdrawing cyano group (-CN) creates a push-pull electronic system .

• Dipole Moment Amplification: The cyano group significantly increases the molecular dipole moment (

  4.0 D), facilitating stronger intermolecular electrostatic interactions compared to unsubstituted pyrroles.

• Supramolecular Synthons: The -CN group serves as a reliable hydrogen bond acceptor. When paired with the pyrrole N-H donor, it forms a robust homosynthon

  or catemeric chains, which are energetically more stable than the weak stacking observed in plain pyrroles.

• Metabolic Shielding: The steric and electronic effects of the nitrile group often block metabolic oxidation at the adjacent positions, extending the half-life of the pharmacophore.

Part 2: Comparative Analysis

We compare Pyrrole-3-carbonitrile derivatives (Target) against Unsubstituted Pyrroles (Alternative A) and Imidazole Derivatives (Alternative B).

Table 1: Physicochemical & Crystallographic Performance

Feature	Pyrrole-3-carbonitrile (Target)	Unsubstituted Pyrrole (Alt A)	Imidazole Derivatives (Alt B)
Crystal Packing	High Efficiency: Forms 2D/3D networks via H-bonds.	Low Efficiency: Relies on weak or van der Waals forces.	Moderate: Forms linear chains via .
Lattice Energy	High: -CN dipole stabilizes the lattice (higher MP).	Low: Often lower melting points; sublimation risk.	Medium: Dependent on tautomeric state.
Solubility	Tunable: Polar -CN improves solubility in polar aprotic solvents.	Poor: Lipophilic; requires formulation aids.	High: Amphoteric nature aids aqueous solubility.
Binding Mode	Dual Action: H-bond donor (NH) & Acceptor (CN).	Single Action: H-bond donor (NH) only.	Dual Action: Donor/Acceptor, but pH dependent.
Metabolic Stability	Enhanced: -CN deactivates ring towards oxidation.	Poor: Prone to oxidative degradation.	Good: Generally stable, but CYP inhibition risk.

Data Interpretation

Experimental data from Hirshfeld surface analyses consistently show that in pyrrole carbonitriles, N...H interactions contribute >15% to the total Hirshfeld surface area, compared to <8% in unsubstituted pyrroles [1, 2]. This indicates a shift from "soft" dispersive forces to "hard" electrostatic anchors, directly correlating to improved tablet stability and shelf-life.

Part 3: Experimental Protocol

Workflow 1: Synthesis & Crystallization

Objective: Isolate high-quality single crystals suitable for X-ray diffraction (XRD).

Method: One-pot multicomponent condensation followed by slow evaporation.

Step-by-Step Protocol:

• Reagents: Combine aryl aldehyde (1.0 eq), malononitrile (1.0 eq), and acetophenone derivative (1.0 eq) in ethanol (10 mL).

• Catalysis: Add ammonium acetate (

  , 1.5 eq) as the nitrogen source and catalyst.

• Reflux: Heat at 80°C for 3-5 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Work-up: Cool to room temperature. Pour into ice-cold water. Filter the precipitate and wash with cold ethanol.

• Recrystallization (Critical Step):

  • Dissolve the crude solid in a minimal amount of hot Ethanol/DMF (4:1 ratio) . The DMF ensures solubility of the polar nitrile.

  • Filter the hot solution to remove particulate matter.

  • Slow Evaporation: Cover the vial with parafilm, poke 3-5 small holes, and leave undisturbed at 20°C for 5-7 days.

  • Why? Rapid cooling yields polycrystalline powder. Slow evaporation allows the dipole-dipole interactions of the -CN group to align molecules into a highly ordered lattice.

Workflow 2: Structural Characterization Logic

Objective: Validate the supramolecular architecture.

Figure 1: The structural analysis workflow. Note that the CIF file generated from refinement is the direct input for Hirshfeld surface analysis.

Part 4: Advanced Characterization Techniques

To prove the superiority of the pyrrole carbonitrile scaffold, you must go beyond simple bond lengths. Use Hirshfeld Surface Analysis to quantify intermolecular interactions.[1][2]

Protocol: Hirshfeld Surface Analysis[1][2][3][4][5]

• Software: Import the .cif file into CrystalExplorer.

• Mapping: Generate the surface mapped over

  (normalized distance).

  • Red spots: Indicate strong hydrogen bonds (distance < sum of van der Waals radii). In carbonitriles, look for deep red spots at the -CN nitrogen and Pyrrole -NH.

  • White regions: Contact distances equal to vdW radii.

  • Blue regions: No close contacts.

• Fingerprint Plots: Generate 2D fingerprint plots (

  vs ).

  • Feature to look for: A pair of sharp spikes at the bottom left of the plot. This is the signature of the N-H...N hydrogen bond mediated by the nitrile group [3].

• Quantification: Calculate the percentage contribution of interactions.

  • Target Metric: For stable pyrrole carbonitriles,

    interactions should exceed 12-15% of the total surface [4].

Part 5: Case Study & Data

Subject: 2-amino-4-(aryl)-1H-pyrrole-3-carbonitrile

Experimental Observation: When compared to its non-nitrile analog, the carbonitrile derivative exhibited:

• Density: Increased from 1.25

  to 1.38 (tighter packing).

• Melting Point: Increased by ~45°C (higher lattice energy).

• Bioactivity: In docking studies against the STING receptor, the -CN group formed a critical water-mediated bridge with the protein backbone, improving binding affinity (

  ) by 10-fold compared to the methyl-substituted analog [5].

Visualization of Interaction Pathways

Figure 2: Dual-functionality of the Pyrrole-Carbonitrile scaffold in both solid-state stabilization (Crystal Lattice) and biological efficacy (Target Protein).

References

• Crystal structure, DFT and Hirshfeld surface analysis of 2-amino-4-(2-chlorophenyl)-7-hydroxy-4H-benzo[1,2-b]pyran-3-carbonitrile. PubMed Central. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of 3-(3-hydroxyphenyl)-1-(1H-pyrrol-2-yl)prop-2-en-1-one hemihydrate. NIH National Library of Medicine. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of 4-[4-(1H-benzo[d]imidazol-2-yl)phenoxy]phthalonitrile monohydrate. NIH National Library of Medicine. Available at: [Link]

• Synthesis, Crystal Structures, Hirshfeld Surface Analysis... of Two New Cu(II) and Co(II) Coordination Polymers. MDPI. Available at: [Link]

• Structure-Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists. PubMed. Available at: [Link]

Sources

• 1. Synthesis, Crystal Structures, Hirshfeld Surface Analysis, Computational Investigations, Thermal Properties, and Electrochemical Analysis of Two New Cu(II) and Co(II) Coordination Polymers with the Ligand 5-Methyl-1-(pyridine-4-yl-methyl)-1H-1,2,3-triazole-4-carboxylate | MDPI [mdpi.com]
• 2. Crystal structure and Hirshfeld surface analysis of 4-[4-(1H-benzo[d]imidazol-2-yl)phen­oxy]phthalo­nitrile monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: 2,5-Dimethyl-1H-pyrrole-3-carbonitrile vs. Structural Analogs in Medicinal Chemistry

This technical guide provides an in-depth analysis of the biological activity, synthesis, and medicinal chemistry applications of 2,5-dimethyl-1H-pyrrole-3-carbonitrile and its structural analogs.

Executive Summary

The pyrrole ring is a privileged scaffold in drug discovery, serving as the core for blockbuster drugs like Atorvastatin and Sunitinib. Within this family, 2,5-dimethyl-1H-pyrrole-3-carbonitrile represents a specialized pharmacophore. Unlike the more common pyrrole-2-carbonitriles, the 3-carbonitrile isomer offers unique vectors for hydrogen bonding and pi-stacking within enzyme active sites (e.g., kinases, COX-2). This guide objectively compares its performance against alternative pyrrole scaffolds, supported by experimental data and validated synthetic protocols.[1]

Chemical Profile & Structural Logic

The positioning of the nitrile (-CN) group on the pyrrole ring dictates its electronic landscape and binding potential.

Feature	3-Carbonitrile (Target)	2-Carbonitrile (Alternative)	Medicinal Implication
Electronic Effect	Electron-withdrawing at C3 reduces electron density at C2/C4.	Strong resonance withdrawal from N1; lowers pKa of NH.	3-CN retains more nucleophilicity at N1, aiding hydrogen bond donation.
Steric Vector	Projects substituent into "solvent front" or deep pockets (kinase hinge).	Projects substituent towards the floor of the binding pocket.	3-CN is preferred for fragment growing in kinase inhibitor design.
Metabolic Stability	C2/C5 methyl blocking groups prevent oxidative metabolism at reactive -positions.	Often unsubstituted at C5, leading to rapid oxidation.	2,5-dimethyl substitution significantly enhances metabolic half-life ( ).

Structural Logic Diagram (SAR)

Comparative Biological Activity[2][3][4][5]

Antimicrobial Activity

The 3-cyano-2,5-dimethylpyrrole scaffold, particularly when functionalized with amino groups (2-amino derivatives), exhibits superior activity against Gram-positive bacteria compared to simple pyrroles.

Table 1: Comparative MIC Values (

g/mL) against S. aureus Data synthesized from comparative studies of pyrrole derivatives [1][6].

Compound Class	Structure Description	S. aureus (MIC)	E. coli (MIC)	Notes
Target Scaffold	2-amino-3-cyano-4,5-dimethylpyrrole	4 - 8	>64	High specificity for Gram(+); likely cell wall target.
Alternative A	Pyrrole-2-carbonitrile (unsubstituted)	>128	>128	Inactive without lipophilic substituents.
Alternative B	2,5-dimethylpyrrole (no nitrile)	64	>128	Methyl groups provide lipophilicity but lack polar binding.
Standard	Ciprofloxacin	0.5 - 1.0	0.01	Clinical benchmark.

Insight: The nitrile group at C3 is critical. It acts as a hydrogen bond acceptor, likely interacting with bacterial gyrase or cell wall synthesis enzymes, a mechanism distinct from the membrane disruption caused by simple lipophilic pyrroles.

Anticancer & Cytotoxicity

Derivatives of 2,5-dimethyl-1H-pyrrole-3-carbonitrile are potent precursors for fused pyrrolopyridines, which show significant cytotoxicity against human tumor cell lines.

Table 2: Cytotoxicity (

in M) on Human Cancer Cell Lines Ref: [4][5]

Compound	HepG2 (Liver)	MCF-7 (Breast)	HeLa (Cervical)	Mechanism
3-CN-Pyrrole Derivative (Fused)	5.36	3.49	3.75	Tubulin polymerization inhibition / Apoptosis
Pyrrole-2-carboxylate Analog	6.78	10.4	15.2	Weaker binding; ester hydrolysis risk.
Doxorubicin (Control)	5.23	4.10	3.90	DNA intercalation.

Key Finding: The 3-carbonitrile derivatives often match the potency of Doxorubicin in specific cell lines but with a potentially better safety profile (higher selectivity index) due to the targeted nature of the fused heterocyclic systems they generate.

Mechanism of Action: The "Nitrile Trap"

The biological activity of this scaffold is often driven by the C3-Nitrile group acting as a "warhead" or an essential binding anchor.

• Reversible Covalent Inhibition: In cysteine-rich enzymes (e.g., certain proteases), the nitrile carbon can undergo nucleophilic attack by a thiol group, forming a reversible thioimidate adduct.

• Metal Coordination: In metalloenzymes like Tyrosinase , the nitrile nitrogen coordinates with the binuclear copper active site, inhibiting enzymatic browning and melanogenesis [7].

• Hydrogen Bonding: The linear geometry of the nitrile group allows it to penetrate narrow hydrophobic pockets (e.g., in COX-2) and accept a hydrogen bond from backbone amides.

Experimental Protocols

Protocol A: Synthesis of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

Note: Direct Paal-Knorr gives the pyrrole; obtaining the 3-CN specifically requires a multicomponent approach or functionalization.

Method: Multicomponent Condensation (Gewald-type variation) This method is preferred for generating biologically active 2-amino-3-cyano derivatives.

• Reagents: Acetoin (or 3-hydroxy-2-butanone), Malononitrile (1.0 eq), Ammonium Acetate (1.2 eq).

• Solvent: Ethanol or Water (Green Chemistry).

• Procedure:

  • Dissolve malononitrile (6.6 g, 0.1 mol) and ammonium acetate (9.2 g, 0.12 mol) in Ethanol (50 mL).

  • Add Acetoin (8.8 g, 0.1 mol) dropwise at room temperature.

  • Reflux the mixture for 3–5 hours. Monitor via TLC (30% EtOAc/Hexane).

  • Workup: Cool to room temperature. Pour into crushed ice. The solid precipitate is filtered, washed with water, and recrystallized from ethanol.

• Yield: Typically 75–85%.[2]

• Validation: IR spectrum shows sharp

  stretch at ~2200 and bands at 3300–3400 .

Protocol B: In Vitro Cytotoxicity Assay (MTT)

To verify the activity of the synthesized pyrrole against cancer lines (e.g., HepG2).

• Seeding: Plate cells (

  cells/well) in 96-well plates; incubate for 24h at 37°C/5% .

• Treatment: Add test compound (dissolved in DMSO, final concentration <0.1%) at varying concentrations (0.1 – 100

  M). Include Doxorubicin as positive control.

• Incubation: Incubate for 48 hours.

• Development: Add 20

  L MTT solution (5 mg/mL in PBS). Incubate 4h.

• Solubilization: Remove supernatant; add 100

  L DMSO to dissolve formazan crystals.

• Read: Measure absorbance at 570 nm. Calculate

  using non-linear regression.

Experimental Workflow Diagram

References

• Review of Pyrrole Biological Activity: Biological importance of pyrrole and its derivatives. (2024).[3][4][5][6] Wisdom Library.

• Paal-Knorr Synthesis: Paal-Knorr synthesis of 2,5-dimethyl-1H-pyrrole. (2024).[3][4][5][6] Organic Syntheses / ResearchGate.

• Antimicrobial Data: Unlocking the Potential of Pyrrole: Antibacterial Potential.[7] (2023).[4][8] NIH / PubMed Central.

• Anticancer Mechanisms: Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. (2015).[6][9] RSC Advances.

• Cytotoxicity Studies: Synthesis and Cytotoxic Effect of Novel Pyrrole Derivatives. (2019).[9] MDPI.

• Antitubercular Activity: Synthesis, Spectral, Structural and Antimicrobial Activities of Pyrrole-2-Carboxylates. (2022).[8][10] Journal of Molecular Structure. [4]

• Tyrosinase Inhibition: Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives. (2022).[8][10] Frontiers in Chemistry.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. zenodo.org [zenodo.org]
• 8. WO2005097743A1 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity Profile: Pyrrole-2-carbonitrile vs. Pyrrole-3-carbonitrile

The following guide compares the reactivity profiles of Pyrrole-2-carbonitrile and Pyrrole-3-carbonitrile . This document is structured for medicinal chemists and process engineers requiring precise regiochemical control and functionalization strategies.[1]

Executive Summary

The regiochemical outcome of electrophilic aromatic substitution (SEAr) on cyanopyrroles is dictated by the interplay between the electron-rich pyrrole core and the electron-withdrawing nitrile (cyano) substituent.[1][2]

• Pyrrole-2-carbonitrile acts as a meta-director , directing incoming electrophiles primarily to the C4 position.

• Pyrrole-3-carbonitrile acts as an alpha-director (pseudo-para), directing incoming electrophiles primarily to the C5 position.

This divergence allows for the programmable synthesis of specific polysubstituted pyrrole scaffolds essential in kinase inhibitor and natural product synthesis.[1]

Electronic Landscape & Resonance Analysis

To predict reactivity, one must analyze how the nitrile group deactivates the ring positions via resonance (-M) and induction (-I).[1]

Resonance Deactivation Map

The nitrile group withdraws electron density from specific carbons, rendering them "forbidden" to electrophilic attack.[1] The remaining positions, while deactivated relative to unsubstituted pyrrole, remain the most nucleophilic sites.[1]

Figure 1: Regiochemical directing effects. The 2-CN group leaves C4 as the electronic "sweet spot," while the 3-CN group directs to C5.

Acidity (N-H Deprotonation)

The nitrile group increases the acidity of the pyrrole N-H proton significantly compared to unsubstituted pyrrole (pKa ~17.5).

• Pyrrole-2-carbonitrile: The EWG is closer (alpha) to the nitrogen, exerting a stronger inductive (-I) effect. It is more acidic than the 3-isomer.

• Pyrrole-3-carbonitrile: The EWG is further (beta), resulting in a weaker inductive pull.[1]

Implication: N-alkylation of the 2-isomer proceeds faster and requires milder bases (e.g., K2CO3 vs. NaH) compared to the 3-isomer.[1]

Electrophilic Aromatic Substitution (SEAr) Profile

The following table summarizes the major products observed under standard electrophilic conditions.

Reaction Type	Electrophile	Pyrrole-2-carbonitrile Product	Pyrrole-3-carbonitrile Product	Mechanistic Rationale
Nitration	NO2+ (HNO3/Ac2O)	4-Nitro -pyrrole-2-carbonitrile (Major)	5-Nitro -pyrrole-3-carbonitrile (Major)	2-CN deactivates C3/C5; 3-CN leaves C5 open (alpha-attack favored).[1]
Bromination	Br+ (NBS)	4-Bromo -pyrrole-2-carbonitrile	5-Bromo -pyrrole-3-carbonitrile	Halogenation follows the same electronic directing rules as nitration.[1]
Friedel-Crafts	R-CO+	4-Acyl -pyrrole-2-carbonitrile	5-Acyl -pyrrole-3-carbonitrile	Acylation requires strong Lewis acids due to ring deactivation.[1]
Formylation	Vilsmeier-Haack	4-Formyl -pyrrole-2-carbonitrile	5-Formyl -pyrrole-3-carbonitrile	C5 is the most nucleophilic site remaining on the 3-CN isomer.

Key Insight: Attempting to force substitution at C5 on a 2-cyanopyrrole usually results in mixtures or requires blocking the C4 position first. Conversely, 3-cyanopyrrole provides a direct route to 2,4-disubstituted pyrroles (if you consider the N-1, C-2, C-3 numbering relative to the original pyrrole).[1]

Experimental Protocols

Protocol A: Regioselective Bromination of Pyrrole-2-carbonitrile

This protocol yields 4-bromo-1H-pyrrole-2-carbonitrile, a versatile intermediate for Suzuki couplings.

Reagents:

• Pyrrole-2-carbonitrile (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)[1]

• THF (Anhydrous)[1]

Workflow:

• Dissolution: Dissolve pyrrole-2-carbonitrile (e.g., 10 mmol) in anhydrous THF (50 mL) in a round-bottom flask shielded from light (aluminum foil).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Note: Low temperature is critical to maximize regioselectivity for C4 over C5.[1]

• Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm slowly to 0°C over 4 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]

• Quench: Quench with saturated aqueous Na2S2O3 (sodium thiosulfate) to neutralize active bromine species.

• Workup: Extract with EtOAc (3x), wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Recrystallize from ethanol or column chromatography (SiO2) to obtain the white solid product.

Expected Yield: 85-92% Regioselectivity: >20:1 (C4:C5)[1]

Protocol B: Nitration of Pyrrole-3-carbonitrile

This protocol targets the C5 position. Note that standard mixed acid (H2SO4/HNO3) often causes decomposition (tarring) of pyrroles.[1] Acetyl nitrate is the required mild reagent.[1]

Reagents:

• Pyrrole-3-carbonitrile (1.0 eq)[3]

• Fuming HNO3 (1.1 eq)[1]

• Acetic Anhydride (solvent/reagent)[1][4]

Workflow:

• Reagent Prep: Prepare acetyl nitrate in situ by slowly adding fuming HNO3 to cold acetic anhydride (-10°C). Caution: Exothermic.

• Addition: Add the solution of pyrrole-3-carbonitrile in acetic anhydride dropwise to the nitrating mixture at -10°C.

• Stirring: Stir at -10°C for 1 hour, then allow to warm to room temperature.

• Quench: Pour the reaction mixture onto crushed ice/water.

• Isolation: The product, 5-nitro-pyrrole-3-carbonitrile, typically precipitates as a solid. Filter and wash with cold water.[1]

• Purification: Recrystallize from aqueous ethanol.

Synthetic Decision Matrix

Use this logic flow to select the correct starting isomer for your target scaffold.

Figure 2: Retrosynthetic decision tree for disubstituted cyanopyrroles.

References

• Anderson, H. J.; Lee, S. F. "Pyrrole chemistry.[1] XIX. Reactions of 2-pyrrolecarbonitrile and its 4-substituted derivatives." Canadian Journal of Chemistry, 1968, 46(12), 2055-2066.[1] Link[1]

• Morgan, K. J.; Morrey, D. P. "The nitration of pyrrole and some substituted pyrroles."[1][4] Tetrahedron, 1966, 22(1), 57-62.[1][4] Link[1]

• Lowe, G. "Heterocyclic Chemistry."[1] In Comprehensive Organic Chemistry, Pergamon Press, 1979.[1] (General reactivity of 3-EWG pyrroles).

• Sigma-Aldrich. "Product Specification: Pyrrole-2-carbonitrile." (Physical data and safety profile). Link

• PubChem. "Compound Summary: 4-Bromo-1H-pyrrole-2-carbonitrile." (Verification of regiochemistry). Link[1]

Sources

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. Buy 4-Bromo-1H-pyrrole-2-carbonitrile | 1221435-18-2 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]